5-Methyl-1-hexanol

• CAS: 627-98-5

Core Science & Biosynthesis

physical and chemical properties of 5-Methyl-1-hexanol

An In-depth Technical Guide to the Physical and Chemical Properties of 5-Methyl-1-hexanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core . The information is presented in a structured format to facilitate easy access and comparison, supplemented with detailed experimental protocols and graphical representations of workflows.

Chemical Identity and Structure

5-Methyl-1-hexanol is a branched-chain primary alcohol.[1] Its structure consists of a hexane backbone with a methyl group at the 5th carbon position and a hydroxyl group at the 1st position.

• IUPAC Name: 5-methylhexan-1-ol[2]

• Synonyms: Isoheptyl alcohol, 5-Methylhexanol[3][4]

• CAS Number: 627-98-5[4]

• Molecular Formula: C₇H₁₆O[2][5]

• SMILES: CC(C)CCCCO[2][6]

• InChI Key: ZVHAANQOQZVVFD-UHFFFAOYSA-N[2][4]

Quantitative Physical and Chemical Data

The following tables summarize the key .

Table 1: General and Physical Properties

Property	Value	Reference(s)
Molecular Weight	116.20 g/mol	[2][6]
Appearance	Clear, colorless liquid/oil	[3][7]
Boiling Point	167-168 °C (at 760 mmHg)	[6][8]
Density	0.823 g/mL at 25 °C	[6][8]
Refractive Index (n20/D)	1.422	[4][6]
Flash Point	30 °C (86.0 °F)	[6]
Melting Point	-30.45 °C (estimate)	[9]
Vapor Pressure	0.800 mmHg at 25 °C (estimate)	[10]
pKa	15.20 ± 0.10 (Predicted)	[11]

Table 2: Solubility Data

Solvent	Solubility	Reference(s)
Water	4089 mg/L at 25 °C (estimated)	[10]
Chloroform	Slightly soluble	[11]
Methanol	Slightly soluble	[11]
Organic Solvents (non-polar)	Highly soluble	[3]

Table 3: Spectroscopic and Chromatographic Data

Data Type	Key Information	Reference(s)
¹H NMR	Spectra available	[2]
¹³C NMR	Spectra available	[2]
Mass Spectrometry (MS)	Electron Ionization (EI) data available; Top Peak m/z: 43	[2][12]
Infrared (IR) Spectroscopy	FTIR and Vapor Phase IR spectra available	[2]
Gas Chromatography (GC)	Kovats Retention Index (Semi-standard non-polar): 930	[2][13]

Experimental Protocols

This section details the general methodologies for determining the key physical and chemical properties of a liquid compound like 5-Methyl-1-hexanol.

Determination of Boiling Point (Capillary Method)

The boiling point is determined as the temperature at which the vapor pressure of the liquid equals the atmospheric pressure.[2][5]

• Apparatus: Thiele tube or similar heating bath, thermometer, small test tube, and a sealed-end capillary tube.[2][5]

• Procedure:

  • A small amount of 5-Methyl-1-hexanol is placed in the test tube.

  • The capillary tube is placed in the test tube with its open end submerged in the liquid.

  • The apparatus is gently heated.[2]

  • As the liquid heats, a stream of bubbles will emerge from the capillary tube.[14]

  • The heat source is removed, and the liquid is allowed to cool.

  • The boiling point is the temperature at which the liquid begins to enter the capillary tube.[2]

Measurement of Density (Digital Density Meter)

Density is the mass per unit volume of a substance and is typically measured using a digital density meter based on the oscillating U-tube principle.[8][15]

• Apparatus: Digital density meter.[8]

• Procedure:

  • The instrument is calibrated using a standard of known density, such as dry air and distilled water.

  • A small volume of 5-Methyl-1-hexanol is injected into the oscillating U-tube of the meter.[15]

  • The instrument measures the change in the oscillation frequency caused by the sample and calculates the density.[15]

  • The measurement is typically performed at a constant temperature, such as 25 °C.

Measurement of Refractive Index (Abbe Refractometer)

The refractive index measures how light bends as it passes through the liquid and is a good indicator of purity.[16]

• Apparatus: Abbe refractometer.[16]

• Procedure:

  • A few drops of 5-Methyl-1-hexanol are placed on the prism of the refractometer.[16]

  • The prism is closed, and the instrument is allowed to equilibrate to a standard temperature (e.g., 20 °C).

  • Light is passed through the sample, and the user adjusts the instrument to bring the dividing line between light and dark fields into focus at the crosshairs of the eyepiece.[13]

  • The refractive index is read directly from the instrument's scale.[13]

Determination of Flash Point (Closed-Cup Method)

The flash point is the lowest temperature at which the liquid's vapors will ignite in the presence of an ignition source.[3]

• Apparatus: Small scale closed-cup flash point tester.[6]

• Procedure:

  • A specified volume of 5-Methyl-1-hexanol is placed in the test cup.

  • The cup is sealed and heated at a controlled rate.[4]

  • At regular temperature intervals, an ignition source is introduced into the vapor space above the liquid.[10]

  • The flash point is the lowest temperature at which a flash is observed.[10]

Spectroscopic and Chromatographic Analysis

• ¹H and ¹³C NMR: A sample of 5-Methyl-1-hexanol is dissolved in a deuterated solvent (e.g., CDCl₃). The solution is placed in an NMR tube and analyzed in an NMR spectrometer. The resulting spectra provide information about the chemical environment of the hydrogen and carbon atoms, which is crucial for structure elucidation.[17][18]

• Attenuated Total Reflectance (ATR)-FTIR: A drop of neat 5-Methyl-1-hexanol is placed directly on the ATR crystal. The IR spectrum is then recorded, showing characteristic absorption bands for its functional groups, notably the O-H stretch of the alcohol.[19][20]

• Electron Ionization (EI)-MS: The sample is introduced into the mass spectrometer, where it is bombarded with high-energy electrons (typically 70 eV). This causes the molecule to ionize and fragment. The resulting mass spectrum shows the mass-to-charge ratio of the molecular ion and its fragments, providing a molecular fingerprint.[21][22]

• GC Analysis: A small amount of the volatile 5-Methyl-1-hexanol is injected into the gas chromatograph. The compound travels through a capillary column at different rates depending on its physical properties, allowing for its separation from other components. The retention time is a characteristic property.[23] This is often coupled with mass spectrometry (GC-MS) for definitive identification.[12]

Synthesis

5-Methyl-1-hexanol can be synthesized by the reduction of 5-methylhexanoic acid.[24] While specific, detailed industrial protocols are proprietary, a general laboratory approach involves the use of a reducing agent like lithium aluminum hydride in an appropriate solvent.

Safety and Handling

5-Methyl-1-hexanol is a flammable liquid and should be handled with care.[6] It may cause skin irritation and is harmful if swallowed.[2][6]

• Hazard Classifications: Flammable Liquid 3, Acute Toxicity 4 (Oral), Skin Irritant 2.[2][6]

• Precautions: Keep away from heat, sparks, and open flames.[15][25] Wear protective gloves, clothing, and eye protection.[15] Use in a well-ventilated area.[15]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[15]

Visualizations

Figure 1. General Experimental Workflow for Characterization of 5-Methyl-1-hexanol

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 3. Closed Cup Flash Point Test Method: An Overview - zeal [zealinstruments.com]
• 4. lcslaboratory.com [lcslaboratory.com]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. store.astm.org [store.astm.org]
• 7. phillysim.org [phillysim.org]
• 8. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. delltech.com [delltech.com]
• 11. store.astm.org [store.astm.org]
• 12. resolvemass.ca [resolvemass.ca]
• 13. gvda-instrument.com [gvda-instrument.com]
• 14. Video: Boiling Points - Procedure [jove.com]
• 15. ASTM D7777 | ASTM Standard Test Method for Density, Relative Density and API Gravity of Liquid [ayalytical.com]
• 16. Chemistry Online @ UTSC [utsc.utoronto.ca]
• 17. books.rsc.org [books.rsc.org]
• 18. Spectroscopy 13C NMR and 1H NMR - Mesbah Energy [irisotope.com]
• 19. ssi.shimadzu.com [ssi.shimadzu.com]
• 20. drawellanalytical.com [drawellanalytical.com]
• 21. Electron Ionization - Creative Proteomics [creative-proteomics.com]
• 22. Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis - MetwareBio [metwarebio.com]
• 23. dem.ri.gov [dem.ri.gov]
• 24. 5-甲基-1-己醇 97% | Sigma-Aldrich [sigmaaldrich.com]
• 25. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog [blog.ansi.org]

Synthesis of 5-Methyl-1-hexanol from 5-methylhexanoic acid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical synthesis of 5-Methyl-1-hexanol from 5-methylhexanoic acid. The primary focus of this document is on the reduction of the carboxylic acid functional group to a primary alcohol. This transformation is a fundamental reaction in organic synthesis, crucial for the preparation of various intermediates and active pharmaceutical ingredients. This guide details the most common and effective methods for this conversion, including reaction mechanisms, detailed experimental protocols, and quantitative data to support the selection of the most appropriate synthetic route.

Introduction

5-Methyl-1-hexanol is a valuable aliphatic alcohol used as a building block in the synthesis of more complex molecules, including fragrances, pharmaceuticals, and other specialty chemicals. Its precursor, 5-methylhexanoic acid, is a readily available starting material. The core of this synthetic transformation lies in the efficient and selective reduction of the carboxylic acid group. This guide will explore the two primary reagents utilized for this purpose: Lithium aluminum hydride (LiAlH₄) and Borane (BH₃).

Reaction Overview and Mechanism

The conversion of a carboxylic acid to a primary alcohol involves the reduction of the carbonyl group. This is typically achieved using powerful reducing agents that can deliver a hydride ion (H⁻) to the electrophilic carbonyl carbon.

General Reaction:

(CH₃)₂CH(CH₂)₃COOH → (CH₃)₂CH(CH₂)₄OH

Reduction with Lithium Aluminum Hydride (LiAlH₄)

Lithium aluminum hydride is a potent, non-selective reducing agent capable of reducing a wide variety of functional groups, including carboxylic acids.[1] The reaction proceeds in two main stages. First, an acid-base reaction occurs where the acidic proton of the carboxylic acid reacts with the hydride to form a lithium carboxylate salt and hydrogen gas. Subsequently, the carboxylate is reduced to a primary alcohol.[2] Due to its high reactivity, LiAlH₄ reacts violently with water and other protic solvents, necessitating anhydrous reaction conditions.

The overall reaction can be summarized as follows:

4 RCOOH + 3 LiAlH₄ → [ (RCH₂O)₄AlLi ] + 4 H₂ + 2 LiAlO₂ [ (RCH₂O)₄AlLi ] + 4 H₂O → 4 RCH₂OH + Al(OH)₃ + LiOH

Reduction with Borane (BH₃)

Borane, often used as a complex with tetrahydrofuran (BH₃·THF) or dimethyl sulfide (BH₃·SMe₂), is another effective reagent for the reduction of carboxylic acids.[3][4] Borane is generally more chemoselective than LiAlH₄, meaning it will preferentially reduce carboxylic acids in the presence of other reducible functional groups like esters or nitro groups.[5][6] The reaction proceeds through the formation of a triacyloxyborane intermediate, which is subsequently reduced by additional borane to the primary alcohol.[3]

Quantitative Data

The selection of a synthetic method often depends on factors such as yield, reaction time, and safety. The following table summarizes the available quantitative data for the synthesis of 5-Methyl-1-hexanol from 5-methylhexanoic acid.

Method	Reducing Agent	Solvent	Yield (%)	Reference
1	Lithium aluminum tetrahydride (LiAlH₄)	Not specified	99.0	[7]
2	Borane-Tetrahydrofuran (BH₃·THF)	Tetrahydrofuran (THF)	Typically high	[4]

Physical and Spectroscopic Data for 5-Methyl-1-hexanol:

Property	Value
CAS Number	627-98-5[8]
Molecular Formula	C₇H₁₆O[9]
Molecular Weight	116.20 g/mol [9]
Boiling Point	167-168 °C[8]
Density	0.823 g/mL at 25 °C[8]
Refractive Index (n20/D)	1.422[8]
¹H NMR	Data available
¹³C NMR	Data available
IR Spectrum	Data available[10]

Experimental Protocols

The following are detailed experimental protocols for the synthesis of 5-Methyl-1-hexanol using Lithium aluminum hydride and Borane. These protocols are based on established procedures for the reduction of carboxylic acids.[2][11]

Method 1: Reduction with Lithium Aluminum Hydride (LiAlH₄)

Materials:

• 5-methylhexanoic acid

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• 10% Sulfuric acid (H₂SO₄)

• Anhydrous sodium sulfate (Na₂SO₄)

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer

• Heating mantle

• Ice bath

Procedure:

• Setup: A dry 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser (with a drying tube), and a dropping funnel is assembled. The entire apparatus should be flame-dried or oven-dried before use to ensure anhydrous conditions.

• Reagent Preparation: The flask is charged with a suspension of LiAlH₄ (e.g., 1.2 equivalents) in anhydrous diethyl ether or THF (e.g., 150 mL) under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Carboxylic Acid: A solution of 5-methylhexanoic acid (1.0 equivalent) in anhydrous diethyl ether or THF (e.g., 50 mL) is placed in the dropping funnel. This solution is added dropwise to the stirred suspension of LiAlH₄ at a rate that maintains a gentle reflux.

• Reaction: After the addition is complete, the reaction mixture is stirred at room temperature for 1-2 hours or until the reaction is complete (monitored by TLC).

• Quenching: The flask is cooled in an ice bath. The reaction is carefully quenched by the slow, dropwise addition of water (e.g., X mL, where X is the mass of LiAlH₄ in grams), followed by the addition of 15% aqueous sodium hydroxide (e.g., X mL), and finally by the addition of more water (e.g., 3X mL). This procedure is known as the Fieser workup and is designed to produce a granular precipitate that is easy to filter.

• Work-up: The resulting mixture is stirred for 30 minutes, and the white precipitate is removed by filtration. The filter cake is washed with diethyl ether or THF.

• Purification: The combined organic filtrates are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator. The crude 5-Methyl-1-hexanol can be further purified by distillation.

Method 2: Reduction with Borane-Tetrahydrofuran (BH₃·THF)

Materials:

• 5-methylhexanoic acid

• Borane-tetrahydrofuran complex (BH₃·THF) solution (e.g., 1 M in THF)

• Anhydrous tetrahydrofuran (THF)

• Methanol

• 6 M Sodium hydroxide (NaOH)

• Potassium carbonate (K₂CO₃)

• Chloroform

• Saturated sodium chloride solution (brine)

• Anhydrous potassium carbonate

• Round-bottom flask

• Reflux condenser

• Addition funnel

• Magnetic stirrer

• Heating mantle

Procedure:

• Setup: A dry 500 mL round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and an addition funnel is assembled under an inert atmosphere.

• Addition of Reagents: 5-methylhexanoic acid (1.0 equivalent) is dissolved in anhydrous THF (e.g., 100 mL) in the flask. The BH₃·THF solution (e.g., 1.2 equivalents) is added dropwise from the addition funnel at room temperature.

• Reaction: After the addition is complete, the reaction mixture is stirred at room temperature for 2-4 hours or heated to reflux for 1-2 hours until the reaction is complete (monitored by TLC or IR spectroscopy by observing the disappearance of the carboxylic acid C=O stretch).

• Quenching: The reaction is cooled to 0 °C and quenched by the slow addition of methanol until the evolution of hydrogen gas ceases.

• Work-up: The solvent is removed under reduced pressure. The residue is dissolved in 6 M sodium hydroxide and refluxed for 4 hours. The mixture is then saturated with potassium carbonate, cooled, and extracted with chloroform.

• Purification: The combined organic extracts are washed with brine, dried over anhydrous potassium carbonate, and concentrated under reduced pressure. The crude 5-Methyl-1-hexanol is then purified by distillation.

Visualizations

The following diagrams illustrate the chemical transformation and a general experimental workflow for the synthesis of 5-Methyl-1-hexanol.

Caption: Chemical transformation from 5-methylhexanoic acid to 5-Methyl-1-hexanol.

Caption: Generalized experimental workflow for the reduction of a carboxylic acid.

Conclusion

The synthesis of 5-Methyl-1-hexanol from 5-methylhexanoic acid is a straightforward and high-yielding process. Both Lithium aluminum hydride and Borane are effective reagents for this transformation. The choice between these two reagents will depend on the specific requirements of the synthesis, including the presence of other functional groups, safety considerations, and scale. LiAlH₄ is a more powerful but less selective reducing agent, while borane offers greater chemoselectivity. The detailed protocols provided in this guide offer a solid foundation for researchers and professionals to successfully perform this synthesis in a laboratory setting. It is imperative to adhere to all safety precautions, particularly when working with reactive hydrides like LiAlH₄.

References

• 1. 1-Hexanol, 5-methyl- [webbook.nist.gov]
• 2. ch.ic.ac.uk [ch.ic.ac.uk]
• 3. scs.illinois.edu [scs.illinois.edu]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. m.youtube.com [m.youtube.com]
• 7. PubChemLite - 5-methyl-1-hexanol (C7H16O) [pubchemlite.lcsb.uni.lu]
• 8. 1-Hexanol, 5-methyl- [webbook.nist.gov]
• 9. spectrabase.com [spectrabase.com]
• 10. 1-Hexanol, 5-methyl- [webbook.nist.gov]
• 11. Organic Syntheses Procedure [orgsyn.org]

The Enigmatic Presence of 5-Methyl-1-hexanol in the Plant Kingdom: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Methyl-1-hexanol, a branched-chain aliphatic alcohol, is a volatile organic compound (VOC) that contributes to the aromatic profiles of various natural products. While its presence has been reported in a select number of plant and fungal species, its natural occurrence, quantitative data, and biosynthetic pathways in plants remain largely uncharacterized. This technical guide provides a comprehensive overview of the current knowledge on 5-Methyl-1-hexanol in plants, including its reported occurrences, a detailed protocol for its analysis, and a hypothesized biosynthetic pathway. This document aims to serve as a valuable resource for researchers investigating plant volatiles and their potential applications.

Natural Occurrence of 5-Methyl-1-hexanol

The presence of 5-Methyl-1-hexanol has been documented in the leaves of Alstonia boonei, the fruit of 'Hayward' and 'Hort16A' kiwifruit (Actinidia deliciosa), and the fruiting body of the black truffle (Tuber melanosporum)[1][2]. However, it is crucial to note a significant discrepancy in the scientific literature regarding its presence in kiwifruit. While chemical databases list it as a volatile component, detailed gas chromatography-mass spectrometry (GC-MS) analyses of the volatile profiles of 'Hayward' and 'Hort16A' kiwifruit have not identified 5-Methyl-1-hexanol[3][4][5]. This suggests that its presence in kiwifruit may be trace, variable, or require more targeted analytical methods for confirmation. Similarly, a GC-MS analysis of Alstonia boonei leaf extracts did not report the presence of this specific alcohol[6][7][8].

In the case of Tuber melanosporum, one study on Australian black truffles identified 5-Methyl-1-hexanol, although at a very low relative abundance[9]. The majority of studies on truffle volatiles, however, do not list this compound[10][11][12][13].

Quantitative Data

To date, there is a significant lack of quantitative data on the concentration of 5-Methyl-1-hexanol in any plant species. The single study that identified it in Australian black truffles reported only a relative peak area, which is not a definitive measure of concentration. This highlights a critical knowledge gap and an area for future research.

Table 1: Reported Natural Occurrences of 5-Methyl-1-hexanol

Plant/Fungus Species	Plant Part	Quantitative Data	Reference
Alstonia boonei	Leaves	Not Available	[2]
Actinidia deliciosa ('Hayward')	Fruit	Not Available (Presence unconfirmed by detailed studies)	[2]
Actinidia deliciosa ('Hort16A')	Fruit	Not Available (Presence unconfirmed by detailed studies)	[2]
Tuber melanosporum	Fruiting Body	Relative Peak Area > 0.01%	[9]

Experimental Protocols for the Analysis of 5-Methyl-1-hexanol

The analysis of volatile compounds like 5-Methyl-1-hexanol from plant matrices is typically performed using Gas Chromatography-Mass Spectrometry (GC-MS), often coupled with a pre-concentration technique such as Solid-Phase Microextraction (SPME).

Sample Preparation and Volatile Extraction (SPME)

Headspace Solid-Phase Microextraction (HS-SPME) is a solvent-free, sensitive, and versatile technique for extracting VOCs from plant tissues.

• Materials:

  • Fresh plant material (leaves, fruit pulp, etc.)

  • 20 mL headspace vials with PTFE/silicone septa

  • SPME fiber assembly (e.g., 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

  • Heater-stirrer or water bath

• Procedure:

  • Weigh a precise amount of fresh, homogenized plant material (e.g., 1-5 g) into a 20 mL headspace vial.

  • If desired, add a known amount of an internal standard (e.g., a deuterated analog or a compound with similar chemical properties not present in the sample) for quantification.

  • Seal the vial immediately with the screw cap containing a PTFE/silicone septum.

  • Place the vial in a heater-stirrer or water bath and equilibrate the sample at a controlled temperature (e.g., 40-60 °C) for a specific time (e.g., 15-30 minutes) to allow volatiles to partition into the headspace.

  • Insert the SPME fiber through the septum into the headspace above the sample, ensuring the fiber does not touch the sample material.

  • Expose the fiber to the headspace for a defined period (e.g., 30-60 minutes) to allow for the adsorption of volatile compounds.

  • After extraction, retract the fiber into the needle and immediately introduce it into the GC injector for thermal desorption.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Instrumentation:

  • Gas chromatograph coupled to a mass spectrometer (e.g., quadrupole or time-of-flight)

  • Capillary column suitable for volatile compound analysis (e.g., DB-5ms, HP-5ms, or a wax column for more polar compounds)

• Typical GC-MS Parameters:

  • Injector Temperature: 250 °C (for thermal desorption of the SPME fiber)

  • Injection Mode: Splitless

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min)

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 2-5 minutes

    • Ramp: 5-10 °C/min to 250 °C

    • Final hold: 5-10 minutes at 250 °C

  • MS Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Scan Range: m/z 35-400

Compound Identification and Quantification

• Identification: The identification of 5-Methyl-1-hexanol is achieved by comparing the obtained mass spectrum and retention index with those of an authentic standard and/or with spectral libraries such as the National Institute of Standards and Technology (NIST) library.

• Quantification: For accurate quantification, a calibration curve should be prepared using a certified standard of 5-Methyl-1-hexanol. The concentration in the sample is then calculated based on the peak area of the analyte relative to the peak area of the internal standard.

Hypothesized Biosynthetic Pathway of 5-Methyl-1-hexanol

While the specific biosynthetic pathway for 5-Methyl-1-hexanol in plants has not been elucidated, it is plausible that it originates from the catabolism of the branched-chain amino acid, leucine[14][15][16][17][18][19][20][21][22][23][24][25][26]. The proposed pathway involves a series of enzymatic reactions, likely occurring in the mitochondria.

The initial steps involve the conversion of L-leucine to isovaleryl-CoA, a common intermediate in leucine degradation[14][16][18][19]. Subsequent elongation of the carbon chain, followed by reduction steps, could lead to the formation of 5-Methyl-1-hexanol.

Caption: Hypothesized biosynthetic pathway of 5-Methyl-1-hexanol from L-leucine in plants.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the analysis of 5-Methyl-1-hexanol in plant samples.

Caption: General experimental workflow for the analysis of 5-Methyl-1-hexanol from plant samples.

Conclusion and Future Directions

5-Methyl-1-hexanol remains an enigmatic compound within the realm of plant volatiles. While its presence has been noted in a few species, the lack of consistent identification across studies and the absence of quantitative data underscore the need for further, more targeted research. The conflicting reports regarding its occurrence in commercially important fruits like kiwifruit warrant particular attention.

Future research should focus on:

• Confirmation and Quantification: Utilizing sensitive and specific analytical methods to definitively confirm the presence and quantify the concentration of 5-Methyl-1-hexanol in the reported plant species.

• Biosynthetic Pathway Elucidation: Employing isotopic labeling studies and transcriptomic analysis to uncover the specific enzymes and genes involved in its biosynthesis in plants.

• Biological Activity: Investigating the potential ecological roles of 5-Methyl-1-hexanol, such as its involvement in plant-insect interactions or as a defense compound.

A deeper understanding of the natural occurrence and biosynthesis of 5-Methyl-1-hexanol could unveil novel applications in the flavor and fragrance industry, as well as provide new targets for metabolic engineering in agriculture.

References

• 1. 5-METHYL-1-HEXANOL | 627-98-5 [chemicalbook.com]
• 2. 5-Methyl-1-hexanol 97 627-98-5 [sigmaaldrich.com]
• 3. Analysis of the Aroma Chemical Composition of Commonly Planted Kiwifruit Cultivars in China - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Volatile profiling of 'Hort16A', 'Zesy002' and 'Zes008' kiwifruit | International Society for Horticultural Science [ishs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. academicjournals.org [academicjournals.org]
• 8. academicjournals.org [academicjournals.org]
• 9. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 10. researchgate.net [researchgate.net]
• 11. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]
• 12. Screening of the key volatile organic compounds of Tuber melanosporum fermentation by aroma sensory evaluation combination with principle component analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. PathBank [pathbank.org]
• 15. Branched-Chain Volatiles in Fruit: A Molecular Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 16. L-leucine degradation I | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. Disruptions in valine degradation affect seed development and germination in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. The catabolism of amino acids to long chain and complex alcohols in Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Amino Acid Catabolism in Plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. repo.uni-hannover.de [repo.uni-hannover.de]
• 25. mdpi.com [mdpi.com]
• 26. esalq.usp.br [esalq.usp.br]

Spectroscopic Profile of 5-Methyl-1-hexanol: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 5-Methyl-1-hexanol, a key intermediate in various chemical syntheses. The data presented herein, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS), will be invaluable for researchers, scientists, and professionals in drug development and materials science, facilitating compound identification, purity assessment, and structural elucidation.

Chemical Structure and Properties

5-Methyl-1-hexanol is a primary alcohol with the chemical formula C₇H₁₆O. Its structure consists of a hexane backbone with a methyl group at the 5th position and a hydroxyl group at the 1st position.

Systematic Name: 5-Methylhexan-1-ol CAS Number: 627-98-5 Molecular Weight: 116.20 g/mol Appearance: Colorless liquid

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule. The following tables summarize the ¹H and ¹³C NMR data for 5-Methyl-1-hexanol.

¹H NMR Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
3.64	Triplet (t)	2H	H-1
1.57 - 1.49	Multiplet (m)	3H	H-2, H-5
1.34 - 1.15	Multiplet (m)	4H	H-3, H-4
0.86	Doublet (d)	6H	H-6, H-7
1.4 (approx.)	Singlet (s)	1H	OH

¹³C NMR Data

Chemical Shift (δ) ppm	Assignment
62.9	C-1
38.8	C-4
32.5	C-2
27.9	C-5
23.8	C-3
22.6	C-6, C-7

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule. The IR spectrum of 5-Methyl-1-hexanol exhibits characteristic absorption bands for the hydroxyl and alkyl groups.

Wavenumber (cm⁻¹)	Intensity	Assignment
3330 (broad)	Strong	O-H stretch
2955, 2870	Strong	C-H stretch (alkyl)
1465	Medium	C-H bend (alkyl)
1058	Strong	C-O stretch

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, aiding in its identification. The electron ionization (EI) mass spectrum of 5-Methyl-1-hexanol shows a characteristic fragmentation pattern for a primary alcohol.

m/z	Relative Intensity (%)	Assignment
116	< 1	[M]⁺ (Molecular Ion)
101	5	[M-CH₃]⁺
83	20	[M-H₂O-CH₃]⁺
70	40	[M-H₂O-C₂H₄]⁺
55	80	[C₄H₇]⁺
43	100	[C₃H₇]⁺ (Base Peak)
31	60	[CH₂OH]⁺

Experimental Protocols

The following are detailed methodologies for the spectroscopic analysis of 5-Methyl-1-hexanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Instrumentation: A standard NMR spectrometer (e.g., 300 or 500 MHz) is used for analysis.

Sample Preparation: A sample of 5-10 mg of 5-Methyl-1-hexanol is dissolved in approximately 0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a 5 mm NMR tube. A small amount of tetramethylsilane (TMS) is added as an internal standard (δ = 0.00 ppm).

¹H NMR Acquisition: The proton NMR spectrum is acquired using a standard pulse sequence. Typical parameters include a spectral width of 10-15 ppm, a relaxation delay of 1-2 seconds, and a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

¹³C NMR Acquisition: The carbon-13 NMR spectrum is acquired with proton decoupling. Typical parameters include a spectral width of 200-220 ppm, a relaxation delay of 2-5 seconds, and a larger number of scans (e.g., 1024 or more) due to the lower natural abundance of ¹³C.

Infrared (IR) Spectroscopy

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is used.

Sample Preparation: A drop of neat 5-Methyl-1-hexanol is placed between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates to form a thin liquid film. Alternatively, a spectrum can be obtained using an Attenuated Total Reflectance (ATR) accessory by placing a drop of the sample directly on the ATR crystal.

Data Acquisition: The spectrum is typically recorded over the range of 4000-400 cm⁻¹. A background spectrum of the empty salt plates or ATR crystal is recorded first and automatically subtracted from the sample spectrum.

Mass Spectrometry (MS)

Instrumentation: A mass spectrometer equipped with an electron ionization (EI) source is used.

Sample Introduction: A small amount of the liquid sample is introduced into the ion source, typically via a heated direct insertion probe or by injection into a gas chromatograph (GC) coupled to the mass spectrometer.

Ionization and Analysis: The sample is vaporized and bombarded with a beam of high-energy electrons (typically 70 eV) to induce ionization and fragmentation. The resulting ions are then separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer) and detected.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates the logical workflow for the comprehensive spectroscopic analysis of 5-Methyl-1-hexanol.

Caption: Spectroscopic analysis workflow for 5-Methyl-1-hexanol.

In-Depth Technical Guide: 5-Methyl-1-hexanol (CAS Number 627-98-5)

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methyl-1-hexanol, identified by CAS number 627-98-5, is a branched-chain primary alcohol.[1][2] Its chemical structure consists of a six-carbon chain with a hydroxyl group on the first carbon and a methyl group on the fifth carbon.[3] This structure imparts specific physical and chemical properties that make it a subject of interest in various chemical synthesis applications, including as a versatile intermediate in the production of a range of downstream chemicals.[4][5] This technical guide provides a comprehensive overview of the known properties and hazards of 5-Methyl-1-hexanol, with a focus on data relevant to research and development.

Physical and Chemical Properties

5-Methyl-1-hexanol is a colorless liquid under standard conditions.[3] Its branched structure influences its physical properties, such as its boiling and melting points, when compared to its straight-chain isomer, 1-heptanol. A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 5-Methyl-1-hexanol

Property	Value	Source
CAS Number	627-98-5	[6][7]
Molecular Formula	C₇H₁₆O	[2][6][7]
Molecular Weight	116.20 g/mol	[2][6][7]
Appearance	Colorless liquid	[3]
Boiling Point	167-168 °C (at 760 mmHg)	[5][8]
Density	0.823 g/mL at 25 °C	[5][8]
Refractive Index	n20/D 1.422	[8]
Solubility	Miscible with alcohols and ether.
LogP (o/w)	2.1	[6]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 5-Methyl-1-hexanol. Key spectral features are summarized below.

3.1 Mass Spectrometry (GC-MS)

The mass spectrum of 5-Methyl-1-hexanol obtained by electron ionization (EI) shows a characteristic fragmentation pattern that can be used for its identification.[9] The NIST WebBook provides access to the mass spectrum of 1-Hexanol, 5-methyl-.[9]

3.2 Nuclear Magnetic Resonance (NMR) Spectroscopy

Both ¹H NMR and ¹³C NMR spectra are available for 5-Methyl-1-hexanol, providing detailed information about its molecular structure.[6] The spectra can be found in databases such as PubChem.[6]

3.3 Infrared (IR) Spectroscopy

The IR spectrum of 5-Methyl-1-hexanol exhibits characteristic absorption bands corresponding to its functional groups. A prominent feature is the broad absorption band in the region of 3200-3600 cm⁻¹, which is characteristic of the O-H stretching vibration of the hydroxyl group. The C-H stretching vibrations are observed in the 2850-3000 cm⁻¹ region.[6]

Hazards and Toxicological Information

Understanding the hazards associated with 5-Methyl-1-hexanol is essential for its safe handling in a laboratory and industrial setting. The available data indicates that it should be handled with care.

Table 2: Hazard Identification for 5-Methyl-1-hexanol

Hazard	GHS Classification	Precautionary Statements
Acute Oral Toxicity	Not classified	-
Skin Corrosion/Irritation	Causes skin irritation (Category 2)	P264, P280, P302+P352, P332+P313, P362+P364
Serious Eye Damage/Irritation	Causes serious eye irritation (Category 2A)	P264, P280, P305+P351+P338, P337+P313
Flammability	Flammable liquid and vapor	P210, P233, P240, P241, P242, P280, P303+P361+P353, P370+P378, P403+P235, P501

Data aggregated from GHS information provided to ECHA C&L Inventory.[6]

4.1 Toxicological Summary

Detailed toxicological studies on 5-Methyl-1-hexanol are limited in the publicly available literature. However, based on its classification, it is known to cause skin and serious eye irritation.[6] Ingestion may be harmful, and inhalation of high concentrations of vapor may cause respiratory tract irritation.[6]

Experimental Protocols

5.1 Determination of Boiling Point

A standard method for determining the boiling point of a liquid like 5-Methyl-1-hexanol involves distillation or the use of a Thiele tube apparatus.[10][11][12] The procedure generally involves heating the liquid and measuring the temperature at which the vapor pressure equals the atmospheric pressure.[11][12]

5.2 Spectroscopic Analysis (GC-MS, NMR, IR)

Standard protocols for spectroscopic analysis are followed. For GC-MS, the sample is typically dissolved in a volatile solvent and injected into the gas chromatograph.[8][13] For NMR, the sample is dissolved in a deuterated solvent.[14] For IR spectroscopy, a thin film of the neat liquid is placed between two KBr plates.[15][16]

5.3 Acute Oral Toxicity Testing (General Protocol)

Acute oral toxicity is typically determined using methods like the Up-and-Down Procedure or the Fixed Dose Method, which aim to reduce the number of animals used.[3][17][18] A common protocol involves administering a single dose of the substance to fasted animals (e.g., rats) and observing them for signs of toxicity and mortality over a period of 14 days.[3][17]

5.4 Skin Irritation Testing (In Vitro Protocol)

Modern approaches to skin irritation testing utilize in vitro methods with reconstructed human epidermis models.[19][20][21][22] A general protocol involves the topical application of the test substance to the tissue model for a defined period, followed by an assessment of cell viability, typically using the MTT assay.[20][21][22] A significant reduction in cell viability compared to a negative control indicates an irritant potential.[20]

5.5 Eye Irritation Testing (In Vitro Protocol)

Similar to skin irritation testing, in vitro methods using reconstructed human cornea-like epithelium are employed to assess eye irritation potential.[4][23] The test substance is applied to the surface of the corneal model, and the subsequent effect on cell viability is measured to classify the substance's irritation level.[4]

Role in Synthesis and Drug Development

5-Methyl-1-hexanol serves as a versatile chemical intermediate in various organic syntheses.[4][5] Its hydroxyl group can undergo common reactions such as esterification, etherification, and oxidation to produce a variety of downstream products.[1]

One cited, though not extensively documented, application is its potential use as an intermediate in the synthesis of flavolipids, which have been investigated for their antitumor activity.[24] Flavonoids, a broad class of natural products, have shown a wide range of biological activities, including antitumor effects.[1][25][26] However, a direct and well-established link between 5-Methyl-1-hexanol and the synthesis of potent antitumor flavolipids requires further investigation. The broader class of lipids and their analogues are also being explored for their potential as anticancer drugs.[27]

Visualizations

7.1 General Experimental Workflow for Hazard Assessment

The following diagram illustrates a generalized workflow for assessing the potential hazards of a chemical substance like 5-Methyl-1-hexanol, incorporating both in silico and in vitro testing methods.

A generalized workflow for chemical hazard assessment.

Note: Due to the limited publicly available information on specific biological signaling pathways involving 5-Methyl-1-hexanol, a signaling pathway diagram could not be generated. The provided diagram illustrates a logical workflow for experimental hazard assessment.

References

• 1. Antitumor activity of flavones isolated from Artemisia argyi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. fda.gov [fda.gov]
• 4. x-cellr8.com [x-cellr8.com]
• 5. nbinno.com [nbinno.com]
• 6. 5-Methyl-1-hexanol | C7H16O | CID 12331 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. scbt.com [scbt.com]
• 8. uoguelph.ca [uoguelph.ca]
• 9. 1-Hexanol, 5-methyl- [webbook.nist.gov]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 12. byjus.com [byjus.com]
• 13. 5 Screening of compounds – Survey of Chemical Substances in Consumer Products, No. 105 2010. – Survey and Health Assessment of Products for Interior Car Care [www2.mst.dk]
• 14. utsouthwestern.edu [utsouthwestern.edu]
• 15. eng.uc.edu [eng.uc.edu]
• 16. drawellanalytical.com [drawellanalytical.com]
• 17. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 18. epa.gov [epa.gov]
• 19. An In Vitro Skin Irritation Test (SIT) using the EpiDerm Reconstructed Human Epidermal (RHE) Model - PMC [pmc.ncbi.nlm.nih.gov]
• 20. x-cellr8.com [x-cellr8.com]
• 21. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 22. sterlab-store.com [sterlab-store.com]
• 23. Development of an Eye Irritation Test Method Using an In-House Fabrication of a Reconstructed Human Cornea-like Epithelium Model for Eye Hazard Identification - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Structure and Characterization of Flavolipids, a Novel Class of Biosurfactants Produced by Flavobacterium sp. Strain MTN11 - PMC [pmc.ncbi.nlm.nih.gov]
• 25. mdpi.com [mdpi.com]
• 26. Chiral Flavonoids as Antitumor Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. Anti-tumor activities of lipids and lipid analogues and their development as potential anticancer drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Structural Isomers of Heptanol

This technical guide provides an in-depth overview of the structural isomers of heptanol (C₇H₁₆O), tailored for researchers, scientists, and drug development professionals. It covers their physical and chemical properties, experimental protocols for their analysis, and their biological activities and toxicological profiles.

Introduction to Heptanol Isomers

Heptanol, a seven-carbon alcohol, exists in numerous structural isomeric forms. These isomers share the same molecular formula but differ in the arrangement of their carbon skeleton and the position of the hydroxyl (-OH) group. These structural variations lead to significant differences in their physical, chemical, and biological properties. The isomers can be broadly classified into primary, secondary, and tertiary alcohols, which dictates their reactivity and metabolic pathways.

The straight-chain isomers include 1-heptanol, 2-heptanol, 3-heptanol, and 4-heptanol, distinguished by the location of the hydroxyl group.[1] Branched-chain isomers consist of various methylhexanols, ethylpentanols, dimethylpentanols, and trimethylbutanols.

Physical and Chemical Properties of Heptanol Isomers

The physical properties of heptanol isomers are significantly influenced by their molecular structure. Straight-chain isomers generally exhibit higher boiling points compared to their branched-chain counterparts due to stronger intermolecular van der Waals forces. The position of the hydroxyl group also affects properties such as boiling point and solubility.

Data Presentation: Physical Properties of Selected Heptanol Isomers

Isomer Name	IUPAC Name	CAS Number	Molecular Weight ( g/mol )	Boiling Point (°C)	Melting Point (°C)	Density (g/mL at 20-25°C)	Water Solubility (g/L)
Straight-Chain Isomers
1-Heptanol	Heptan-1-ol	111-70-6	116.20	175.8[2]	-34.6[2]	0.8219[2]	1.0 (at 18°C)[3]
2-Heptanol	Heptan-2-ol	543-49-7	116.20	160-162[4]	-30.15[5]	0.817[4]	3.27[5]
3-Heptanol	Heptan-3-ol	589-82-2	116.20	156-158	-70[6]	0.821[6]	3.984 (at 25°C)[6]
4-Heptanol	Heptan-4-ol	589-55-9	116.20	156[7]	-41.5[7]	0.810[7]	4.753 (at 20°C)[7]
Branched-Chain Isomers (Examples)
2-Methyl-1-hexanol	2-Methylhexan-1-ol	105-30-6	116.20	166-168	-	0.824	2.6
3-Methyl-1-hexanol	3-Methylhexan-1-ol	13231-81-7	116.20	168	-	0.822	2.3
2-Ethyl-1-pentanol	2-Ethylpentan-1-ol	496-85-5	116.20	163-165	-	0.833	-
3-Ethyl-3-pentanol	3-Ethylpentan-3-ol	597-49-9	116.20	141-142	-	0.839	25.6
2,2-Dimethyl-3-pentanol	2,2-Dimethylpentan-3-ol	3970-62-5	116.20	145-147	-	0.832	-
2,2,3-Trimethyl-3-butanol	2,3,3-Trimethylbutan-2-ol	594-93-4	116.20	131-132	17	0.849	-

Experimental Protocols

Determination of Boiling Point (Capillary Method)

A reliable method for determining the boiling point of small quantities of liquid heptanol isomers is the capillary method.[8]

Protocol:

• A small amount of the liquid sample (approximately 0.5-1 mL) is placed in a small test tube.

• A capillary tube, sealed at one end, is inverted and placed into the test tube containing the liquid.

• The test tube is attached to a thermometer and heated in a Thiele tube or an oil bath to ensure uniform heating.[9]

• As the temperature rises, the air trapped in the capillary tube will be expelled, and the vapor of the liquid will enter.

• The heating is continued until a steady stream of bubbles emerges from the capillary tube.[8]

• The heat source is then removed, and the apparatus is allowed to cool.

• The boiling point is recorded as the temperature at which the liquid just begins to be drawn back into the capillary tube.[9]

Determination of Water Solubility

The solubility of heptanol isomers in water can be determined by the "cloud point" method.[10]

Protocol:

• A known volume of distilled water is placed in a beaker with a magnetic stirrer.

• The heptanol isomer is slowly added dropwise from a burette while the water is being stirred vigorously.

• The endpoint, or "cloud point," is reached when the solution becomes cloudy or turbid, indicating that the solubility limit has been exceeded.[10]

• The volume of the alcohol added is recorded, and the solubility is calculated in g/L or mol/L.

Isomer Separation and Analysis by Gas Chromatography (GC)

Gas chromatography is a powerful technique for separating and quantifying the components of a mixture of heptanol isomers.[11][12]

Protocol:

• Sample Preparation: A dilute solution of the heptanol isomer mixture is prepared in a suitable solvent (e.g., dichloromethane or hexane). An internal standard (e.g., n-octanol) may be added for quantitative analysis.[13]

• Injection: A small volume (typically 1 µL) of the prepared sample is injected into the gas chromatograph's heated injection port, where it is vaporized.[14]

• Separation: The vaporized sample is carried by an inert carrier gas (e.g., helium or nitrogen) through a capillary column. The separation of isomers is based on their differential partitioning between the stationary phase coated on the column walls and the mobile gas phase. The elution order is generally related to the boiling points of the isomers.[12]

• Detection: As each isomer elutes from the column, it is detected by a detector, most commonly a Flame Ionization Detector (FID). The detector generates a signal that is proportional to the amount of the compound.[13]

• Data Analysis: The output is a chromatogram, which shows a series of peaks corresponding to each separated isomer. The retention time (the time it takes for a compound to travel through the column) is used for qualitative identification, and the peak area is used for quantitative analysis.[14]

Structural Elucidation by Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable tools for the unambiguous structural identification of heptanol isomers. The chemical shifts, splitting patterns, and integration of the signals provide detailed information about the molecular structure.

Protocol:

• Sample Preparation: A small amount of the purified heptanol isomer (5-10 mg) is dissolved in a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Data Acquisition: The NMR tube is placed in the spectrometer, and the ¹H and ¹³C NMR spectra are acquired.

• Spectral Interpretation:

  • ¹H NMR: The number of signals corresponds to the number of non-equivalent protons. The chemical shift (δ) indicates the electronic environment of the protons. The integration of each signal gives the ratio of the number of protons. The splitting pattern (multiplicity) reveals the number of neighboring protons.

  • ¹³C NMR: The number of signals corresponds to the number of non-equivalent carbon atoms. The chemical shift indicates the type of carbon atom (e.g., primary, secondary, tertiary, or attached to an oxygen atom).

Biological Activity and Toxicology

The biological effects of heptanol isomers can vary significantly. While generally considered to have low to moderate toxicity, exposure to high concentrations can cause central nervous system depression, irritation to the skin, eyes, and respiratory tract.[15][16] The cytotoxicity of short-chain alcohols is attributed to their ability to disrupt cell membranes, alter the cellular redox state, and interfere with intracellular signaling.[17]

• 1-Heptanol: This isomer is used in cardiac electrophysiology experiments to block gap junctions, which can increase the risk of arrhythmias.[1] It is also used as a fragrance in cosmetics.[1] Short-term exposure can cause irritation to the eyes and respiratory tract.[16]

• 2-Heptanol: It is used as a solvent and a flotation agent.[18] It is considered moderately toxic.[18]

• General Toxicity: The toxicity of short-chain alcohols generally increases with the length of the carbon chain.[19] Ingestion can lead to symptoms such as headache, dizziness, and nausea.[16]

Mandatory Visualizations

Diagram 1: Classification of Heptanol Isomers

Caption: A diagram illustrating the classification of heptanol isomers into primary, secondary, and tertiary alcohols.

Diagram 2: Experimental Workflow for Isomer Analysis

References

• 1. 1-Heptanol - Wikipedia [en.wikipedia.org]
• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. Heptanol | C7H16O | CID 8129 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chembk.com [chembk.com]
• 5. 2-Heptanol | 543-49-7 [chemicalbook.com]
• 6. 3-HEPTANOL | 589-82-2 [chemicalbook.com]
• 7. 4-HEPTANOL | 589-55-9 [chemicalbook.com]
• 8. Video: Boiling Points - Procedure [jove.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. reddit.com [reddit.com]
• 11. purdue.edu [purdue.edu]
• 12. Gas chromatography of Alcohols [delloyd.50megs.com]
• 13. youtube.com [youtube.com]
• 14. chemlab.truman.edu [chemlab.truman.edu]
• 15. Toxicology of selected pesticides, drugs, and chemicals. Short-chain alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. 3-Heptanol | C7H16O | CID 11520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. Cytotoxicity of short-chain alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. 2-Heptanol | C7H16O | CID 10976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 19. Toxicity of short-chain alcohols to the nematode Caenorhabditis elegans: a comparison of endpoints - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Detailed Protocol for the Fischer Esterification of 5-Methyl-1-hexanol to Synthesize 5-Methylhexyl Acetate

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive protocol for the synthesis of 5-methylhexyl acetate via the Fischer esterification of 5-methyl-1-hexanol with acetic acid. The Fischer-Speier esterification is a classic acid-catalyzed reaction that forms an ester from a carboxylic acid and an alcohol.[1] This method is widely used due to its simplicity and the availability of common starting materials.[2] The protocol details the necessary reagents, equipment, step-by-step procedure, and purification methods. A summary of quantitative data is presented in a structured table, and a visual representation of the experimental workflow is provided using a Graphviz diagram.

Introduction

Fischer esterification is an equilibrium-driven reaction where a carboxylic acid reacts with an alcohol in the presence of a strong acid catalyst, typically sulfuric acid or p-toluenesulfonic acid.[1][3] The reaction's equilibrium can be shifted towards the product side by using an excess of one of the reactants or by removing water as it is formed.[4][5][6] In this protocol, an excess of acetic acid will be used to drive the reaction to completion. The product, 5-methylhexyl acetate, is a carboxylic ester with potential applications as a flavoring or fragrance agent.[7]

The reaction mechanism involves the protonation of the carbonyl oxygen of the carboxylic acid by the catalyst, which increases the electrophilicity of the carbonyl carbon.[1][5] The alcohol then acts as a nucleophile, attacking the carbonyl carbon to form a tetrahedral intermediate.[6] Subsequent proton transfer and elimination of a water molecule yield the final ester product.[1][5]

Materials and Reagents

Reagent/Material	Grade	Supplier (Example)
5-Methyl-1-hexanol	Reagent	Sigma-Aldrich
Glacial Acetic Acid	ACS Reagent	Fisher Scientific
Sulfuric Acid (conc.)	ACS Reagent	VWR
Sodium Bicarbonate	Laboratory	J.T. Baker
Anhydrous Sodium Sulfate	Anhydrous	Acros Organics
Diethyl Ether	ACS Reagent	EMD Millipore
Deionized Water	---	---

Equipment

• Round-bottom flask (100 mL)

• Reflux condenser

• Heating mantle with a stirrer

• Separatory funnel (250 mL)

• Beakers and Erlenmeyer flasks

• Graduated cylinders

• Pasteur pipettes

• Rotary evaporator

• Boiling chips

Experimental Protocol

1. Reaction Setup:

• To a 100 mL round-bottom flask, add 10.0 g of 5-methyl-1-hexanol.

• In a fume hood, carefully add 20 mL of glacial acetic acid to the flask.

• With gentle swirling, slowly add 1.0 mL of concentrated sulfuric acid to the mixture. The addition is exothermic, so it should be done cautiously.

• Add a few boiling chips to the flask to ensure smooth boiling.[8]

• Assemble a reflux apparatus by attaching the reflux condenser to the round-bottom flask.[9] Ensure that water is flowing through the condenser.

2. Reaction Execution:

• Heat the reaction mixture to a gentle reflux using a heating mantle.[10] The reaction temperature should be maintained for approximately 2-3 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) if desired.

3. Work-up and Isolation:

• After the reflux period, allow the reaction mixture to cool to room temperature.

• Carefully pour the cooled mixture into a 250 mL separatory funnel containing 50 mL of cold deionized water.

• Add 50 mL of diethyl ether to the separatory funnel to extract the ester.

• Gently shake the funnel, venting frequently to release any pressure buildup.

• Allow the layers to separate. The upper organic layer contains the desired ester.[9]

• Drain the lower aqueous layer and discard it.

• Wash the organic layer with 50 mL of a saturated sodium bicarbonate solution to neutralize any remaining acid.[3][10] Be cautious as this will produce carbon dioxide gas, so vent the separatory funnel frequently.

• Repeat the wash with sodium bicarbonate solution until the aqueous layer is no longer acidic (test with pH paper).

• Wash the organic layer with 50 mL of deionized water, followed by 50 mL of brine (saturated NaCl solution) to remove any residual water-soluble impurities.

• Drain the aqueous layer after each wash.

4. Drying and Solvent Removal:

• Transfer the organic layer to a clean, dry Erlenmeyer flask.

• Dry the organic layer by adding a small amount of anhydrous sodium sulfate.[11] Swirl the flask and let it stand for 10-15 minutes. The solution should be clear when it is dry.

• Decant the dried organic solution into a pre-weighed round-bottom flask.

• Remove the diethyl ether using a rotary evaporator.

5. Purification:

• The crude product can be purified by simple distillation to obtain the pure 5-methylhexyl acetate.[9][10] Collect the fraction boiling at the expected boiling point of the ester.

Quantitative Data Summary

Parameter	Value
Mass of 5-Methyl-1-hexanol	10.0 g
Volume of Glacial Acetic Acid	20 mL
Volume of Sulfuric Acid	1.0 mL
Reflux Time	2-3 hours
Theoretical Yield of 5-Methylhexyl Acetate	(To be calculated based on the limiting reagent)
Boiling Point of 5-Methylhexyl Acetate	~178 °C (Predicted)

Experimental Workflow Diagram

Caption: Workflow for the synthesis of 5-methylhexyl acetate.

Safety Precautions

• All procedures should be performed in a well-ventilated fume hood.

• Concentrated sulfuric acid and glacial acetic acid are corrosive and should be handled with extreme care. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Diethyl ether is highly flammable. Ensure there are no open flames or spark sources nearby.

• The reaction mixture will be hot during reflux. Use appropriate handling techniques to avoid burns.

Conclusion

This protocol provides a detailed and reliable method for the synthesis of 5-methylhexyl acetate from 5-methyl-1-hexanol using Fischer esterification. By following these steps, researchers can effectively produce the desired ester for further study or application. The provided workflow diagram and data summary offer a clear and concise overview of the entire process.

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. athabascau.ca [athabascau.ca]
• 3. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 4. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Fischer Esterification [organic-chemistry.org]
• 7. 5-Methylhexyl acetate | C9H18O2 | CID 22182954 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. Fisher Esterification: Synthesis and Purification of Esters - HSC Chemistry [hscprep.com.au]
• 10. scienceready.com.au [scienceready.com.au]
• 11. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]

Application Notes and Protocols: Oxidation of 5-Methyl-1-hexanol to 5-methylhexanal using Pyridinium Chlorochromate (PCC)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the selective oxidation of the primary alcohol, 5-Methyl-1-hexanol, to its corresponding aldehyde, 5-methylhexanal, utilizing Pyridinium Chlorochromate (PCC). PCC is a mild and selective oxidizing agent that is particularly effective for converting primary alcohols to aldehydes without significant over-oxidation to carboxylic acids, a common side reaction with stronger oxidizing agents.[1][2][3][4] This protocol is designed for laboratory-scale synthesis and is relevant for professionals in organic synthesis, medicinal chemistry, and drug development who require high-purity aldehydes as intermediates. The procedure outlines the reaction setup, monitoring, work-up, and purification of the final product. Included are detailed safety precautions for handling the chromium-based reagent.

Reagent and Product Properties

A clear understanding of the physical and chemical properties of all substances involved is crucial for the successful and safe execution of this protocol.

Compound	Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL)	CAS Number
5-Methyl-1-hexanol	C₇H₁₆O	116.20[5]	167-168[5][6]	0.823[5][6]	627-98-5[5][7]
5-methylhexanal	C₇H₁₄O	114.19[8]	141.2[9][10]	0.805[9][10]	1860-39-5[9]
Pyridinium Chlorochromate	C₅H₆ClCrNO₃	215.56[4][11]	205 (decomposes)[4][12]	~1.7[12]	26299-14-9[4][11]
Dichloromethane (DCM)	CH₂Cl₂	84.93	39.6	1.326	75-09-2

Experimental Protocol

This protocol details the oxidation of 5-Methyl-1-hexanol to 5-methylhexanal. The reaction should be performed in a well-ventilated fume hood due to the toxicity of PCC and the volatility of dichloromethane.

2.1. Materials and Reagents

• 5-Methyl-1-hexanol (97% purity or higher)

• Pyridinium Chlorochromate (PCC)

• Anhydrous Dichloromethane (DCM)

• Celite® or Silica Gel

• Diethyl ether

• Magnesium sulfate (anhydrous)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Inert atmosphere setup (e.g., nitrogen or argon)

• Thin Layer Chromatography (TLC) plates (silica gel)

• Short path distillation apparatus or rotary evaporator

2.2. Reaction Parameters

Parameter	Value
5-Methyl-1-hexanol	1.0 eq
Pyridinium Chlorochromate	1.5 eq
Celite® or Silica Gel	Equal weight to PCC
Solvent	Anhydrous Dichloromethane (DCM)
Reaction Temperature	Room Temperature
Reaction Time	2-4 hours (monitor by TLC)

2.3. Step-by-Step Procedure

• Reaction Setup: In a dry, two-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, suspend Pyridinium Chlorochromate (1.5 equivalents) and an equal weight of Celite® or silica gel in anhydrous dichloromethane. The solvent volume should be sufficient to ensure effective stirring.

• Addition of Alcohol: Dissolve 5-Methyl-1-hexanol (1.0 equivalent) in a small amount of anhydrous dichloromethane in a dropping funnel. Add the alcohol solution dropwise to the stirred suspension of PCC in DCM at room temperature.

• Reaction Monitoring: The reaction mixture will turn into a dark brown, heterogeneous mixture. Monitor the progress of the reaction by Thin Layer Chromatography (TLC), eluting with a suitable solvent system (e.g., 9:1 Hexane:Ethyl Acetate). The reaction is typically complete within 2-4 hours.

• Work-up: Upon completion, dilute the reaction mixture with diethyl ether. The addition of Celite® or silica gel at the beginning helps to prevent the formation of a sticky black tar of chromium byproducts, making the filtration easier.[13][14]

• Filtration: Pass the mixture through a short pad of silica gel or Celite® in a sintered glass funnel, and wash the filter cake thoroughly with diethyl ether. This step is crucial for removing the chromium residues.

• Solvent Removal: Combine the organic filtrates and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude 5-methylhexanal can be purified by short path distillation to yield the pure aldehyde.

Safety Precautions

• Pyridinium Chlorochromate (PCC): PCC is a toxic and carcinogenic chromium(VI) compound.[4][12] It should be handled with extreme care in a fume hood, wearing appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety goggles. Avoid inhalation of the dust.

• Dichloromethane (DCM): DCM is a volatile and potentially carcinogenic solvent. All operations involving DCM should be carried out in a well-ventilated fume hood.

• Waste Disposal: All chromium-containing waste must be disposed of according to institutional and local environmental regulations for heavy metal waste.

Visual Representations

4.1. Experimental Workflow

Caption: Experimental workflow for the oxidation of 5-Methyl-1-hexanol.

4.2. Chemical Transformation

Caption: Chemical transformation of 5-Methyl-1-hexanol to 5-methylhexanal.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. PCC Oxidation Mechanism - Chemistry Steps [chemistrysteps.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Pyridinium chlorochromate - Wikipedia [en.wikipedia.org]
• 5. 5-Methyl-1-hexanol 97 627-98-5 [sigmaaldrich.com]
• 6. 5-METHYL-1-HEXANOL | 627-98-5 [chemicalbook.com]
• 7. 5-Methyl-1-hexanol - High purity | EN [georganics.sk]
• 8. 5-Methylhexan-1-al | C7H14O | CID 15827 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. lookchem.com [lookchem.com]
• 10. 5-methylhexanal | CAS#:1860-39-5 | Chemsrc [chemsrc.com]
• 11. Pyridinium Chlorochromate (PCC) [commonorganicchemistry.com]
• 12. Pyridinium Chlorochromate (PCC) - SYNTHETIKA [synthetikaeu.com]
• 13. Pyridinium Chlorochromate (PCC) [organic-chemistry.org]
• 14. organic-synthesis.com [organic-synthesis.com]

application of 5-Methyl-1-hexanol as a fragrance ingredient in perfumery

Introduction

5-Methyl-1-hexanol (CAS No. 627-98-5) is a branched-chain aliphatic alcohol that presents a curious case in the field of perfumery. While some sources suggest its potential as a fragrance ingredient with a nuanced olfactory profile, a deeper investigation into its regulatory status and industry use reveals a more complex and cautionary picture. This document provides a comprehensive overview of 5-Methyl-1-hexanol, summarizing its known properties, the conflicting reports on its fragrance applications, and general protocols for the evaluation of a novel fragrance ingredient, while underscoring the critical need for further safety and regulatory clarification before any practical application in perfumery.

Physicochemical Properties

A clear understanding of the physical and chemical properties of a potential fragrance ingredient is fundamental to its evaluation and application. The key properties of 5-Methyl-1-hexanol are summarized in the table below.

Property	Value
CAS Number	627-98-5
Molecular Formula	C₇H₁₆O
Molecular Weight	116.20 g/mol
Appearance	Colorless liquid
Boiling Point	167-168 °C
Density	0.823 g/mL at 25 °C
Refractive Index	n20/D 1.422

Olfactory Profile: A Tale of Contradiction

The olfactory character of 5-Methyl-1-hexanol is a subject of conflicting information. Some suppliers describe it as a versatile ingredient with a subtle green and fruity aroma, suggesting it can act as a harmonizing element in complex fragrance compositions.[1] One description notes a "mild, alcohol-like smell".[2] However, a prominent resource in the fragrance and flavor industry, The Good Scents Company, explicitly states that 5-Methyl-1-hexanol is "not for fragrance use".[3] This significant discrepancy underscores the ambiguity surrounding its application in perfumery.

Regulatory and Safety Status: A Notable Absence

A critical aspect of any fragrance ingredient is its safety and regulatory approval. For 5-Methyl-1-hexanol, there is a conspicuous lack of endorsement from key industry bodies:

• FEMA GRAS: There is no evidence of 5-Methyl-1-hexanol having a FEMA (Flavor and Extract Manufacturers Association) number, which would designate it as Generally Recognized as Safe for use in flavorings and, by extension, often influences its use in fragrances.

• IFRA Standards: A thorough search of the International Fragrance Association (IFRA) standards did not yield any specific guidelines or restrictions for 5-Methyl-1-hexanol.[4][5][6][7][8] IFRA standards are crucial for ensuring the safe use of fragrance materials.

• RIFM Safety Assessment: No comprehensive safety assessment from the Research Institute for Fragrance Materials (RIFM) for 5-Methyl-1-hexanol was found. While a safety assessment for the related compound 3,5,5-trimethyl-1-hexanol is available, its findings cannot be directly extrapolated to 5-Methyl-1-hexanol.[9]

Safety Data Sheets (SDS) for 5-Methyl-1-hexanol indicate potential hazards, including skin irritation, serious eye damage, and respiratory irritation, and it is classified as a flammable liquid.[10]

Given the "not for fragrance use" advisory from a reputable source and the absence of key regulatory approvals, the use of 5-Methyl-1-hexanol as a fragrance ingredient is not recommended without a thorough and updated safety assessment.

Application in Perfumery: Hypothetical Exploration

Despite the cautionary stance, it is valuable for researchers and scientists to understand the process by which a novel ingredient like 5-Methyl-1-hexanol would be evaluated for its potential in perfumery.

Potential Olfactory Contributions

Based on the limited positive descriptions, 5-Methyl-1-hexanol could theoretically be explored for its ability to:

• Introduce Green and Fruity Nuances: Its described subtle green and fruity notes could lend a natural and fresh quality to floral and citrus fragrances.

• Act as a Modifier and Blender: As a harmonizing element, it could be used to soften the edges of more potent aromatic chemicals and create a more seamless fragrance profile.

• Function as a Chemical Intermediate: It has been noted that 5-Methyl-1-hexanol can serve as a building block for the synthesis of other aroma chemicals.[1]

Experimental Protocols for Fragrance Ingredient Evaluation

The following are detailed, generalized protocols for the scientific evaluation of a potential new fragrance ingredient. It must be emphasized that these are not specific endorsements for the use of 5-Methyl-1-hexanol in perfumery but rather a guide to the standard scientific process.

Gas Chromatography-Olfactometry (GC-O) Analysis

Objective: To identify the specific odor character of the volatile components of a sample.

Methodology:

• Sample Preparation: Prepare a dilution of 5-Methyl-1-hexanol in a suitable solvent (e.g., ethanol) at a concentration of 1% and 0.1%.

• Instrumentation: Utilize a gas chromatograph equipped with a flame ionization detector (FID) and an olfactory detection port (ODP).

• GC Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5 or DB-Wax).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp up to 240 °C at a rate of 5 °C/min.

  • Carrier Gas: Helium at a constant flow rate.

  • Split Ratio: 1:1 (to both FID and ODP).

• Olfactory Assessment: A trained sensory panelist sniffs the effluent from the ODP and records the odor descriptors and their intensity at specific retention times.

• Data Analysis: Correlate the retention times of the odor events with the peaks on the FID chromatogram to identify the compound responsible for each scent characteristic.

Caption: Workflow for Gas Chromatography-Olfactometry (GC-O) analysis.

Sensory Panel Evaluation

Objective: To assess the olfactory characteristics, intensity, and hedonic tone of the ingredient in a controlled environment.

Methodology:

• Panel Selection: Recruit a panel of at least 10 trained sensory assessors.

• Sample Preparation: Prepare smelling strips dipped in 1%, 5%, and 10% dilutions of 5-Methyl-1-hexanol in ethanol. A blank ethanol strip should be used as a control.

• Evaluation Procedure:

  • Present the coded smelling strips to the panelists in a randomized order in individual, well-ventilated booths.

  • Panelists evaluate the odor based on a standardized questionnaire, rating attributes such as intensity, pleasantness, and providing descriptive terms (e.g., green, fruity, waxy, chemical).

• Data Analysis: Analyze the data statistically to determine the mean scores for each attribute and to create an odor profile.

Caption: Workflow for sensory panel evaluation of a fragrance ingredient.

Conclusion

5-Methyl-1-hexanol remains an intriguing yet unverified potential fragrance ingredient. The conflicting reports regarding its olfactory profile, coupled with a lack of FEMA GRAS status, an IFRA standard, and a dedicated RIFM safety assessment, strongly advise against its use in perfumery at this time. For researchers, scientists, and drug development professionals, 5-Methyl-1-hexanol serves as an important case study on the rigorous evaluation and validation required before a chemical can be considered a safe and effective fragrance ingredient. Any future consideration of this molecule for fragrance applications would necessitate a comprehensive safety assessment and clarification of its regulatory status.

References

• 1. nbinno.com [nbinno.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. 5-methyl-1-hexanol, 627-98-5 [thegoodscentscompany.com]
• 4. d3t14p1xronwr0.cloudfront.net [d3t14p1xronwr0.cloudfront.net]
• 5. d3t14p1xronwr0.cloudfront.net [d3t14p1xronwr0.cloudfront.net]
• 6. d3t14p1xronwr0.cloudfront.net [d3t14p1xronwr0.cloudfront.net]
• 7. d3t14p1xronwr0.cloudfront.net [d3t14p1xronwr0.cloudfront.net]
• 8. d3t14p1xronwr0.cloudfront.net [d3t14p1xronwr0.cloudfront.net]
• 9. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 10. 5-Methyl-1-hexanol | C7H16O | CID 12331 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: The Incompatibility of 5-Methyl-1-hexanol as a Solvent for Grignard Reactions and Protocols for Standard Ethereal Solvents

Abstract

This document addresses the topic of 5-methyl-1-hexanol as a potential solvent for Grignard reactions. Based on fundamental chemical principles, 5-methyl-1-hexanol, a primary alcohol, is not a suitable solvent for the formation or reaction of Grignard reagents. Grignard reagents are potent nucleophiles and strong bases that readily react with protic compounds, including alcohols, leading to the immediate quenching of the reagent. This application note elucidates the chemical incompatibility, provides physical properties of 5-methyl-1-hexanol for reference, and presents detailed protocols for conducting Grignard reactions in standard, appropriate ethereal solvents such as diethyl ether and tetrahydrofuran (THF).

Introduction: The Critical Role of Solvents in Grignard Reactions

The Grignard reaction is a cornerstone of organic synthesis, enabling the formation of carbon-carbon bonds through the reaction of an organomagnesium halide (the Grignard reagent) with an electrophile, typically a carbonyl compound.[1][2] The choice of solvent is paramount for the successful formation and subsequent reaction of the Grignard reagent.[3] A suitable solvent must be aprotic (lacking acidic protons) and capable of solvating and stabilizing the Grignard reagent through coordination.[4][5][6] Ethereal solvents like diethyl ether and tetrahydrofuran (THF) are standard choices because the lone pairs of electrons on the oxygen atom can coordinate with the magnesium atom, stabilizing the reagent.[6][7]

The Chemical Incompatibility of 5-Methyl-1-hexanol

5-Methyl-1-hexanol is a primary alcohol, possessing a hydroxyl (-OH) group.[8] The hydrogen atom of the hydroxyl group is protic (acidic) and will react readily with the highly basic Grignard reagent. This acid-base reaction is rapid and exothermic, resulting in the decomposition of the Grignard reagent to form an alkane and a magnesium alkoxide.[9][10]

Reaction: R-MgX + R'-OH → R-H + Mg(OR')X

This reaction effectively destroys the Grignard reagent, rendering it unavailable for the desired nucleophilic addition to a carbonyl compound.[10][11] Therefore, any attempt to prepare or use a Grignard reagent in 5-methyl-1-hexanol will result in reaction failure.

Physical Properties of 5-Methyl-1-hexanol and Suitable Grignard Solvents

While 5-methyl-1-hexanol is an unsuitable solvent for Grignard reactions, its physical properties are provided below for reference, alongside those of commonly used ethereal solvents.

Property	5-Methyl-1-hexanol	Diethyl Ether (Et₂O)	Tetrahydrofuran (THF)
Chemical Formula	C₇H₁₆O[12]	C₄H₁₀O	C₄H₈O
Molecular Weight	116.20 g/mol [12][13]	74.12 g/mol	72.11 g/mol
Boiling Point (°C)	167-170[13][14]	34.6[3]	66[3]
Density (g/mL at 25°C)	0.823[13]	0.713	0.889
Flash Point (°C)	~61.8[14]	-45[3]	-14[3]
Solubility in Water	4089 mg/L @ 25 °C (est)[14]	6.9 g/100 mL (20 °C)	Miscible[15]
Suitability for Grignard Reaction	Unsuitable	Suitable	Suitable

Experimental Protocol: Preparation of a Grignard Reagent and Reaction with a Ketone

The following protocols detail the standard procedure for a Grignard reaction using anhydrous diethyl ether. These procedures are broadly applicable and can be adapted for other suitable ethereal solvents like THF.

Materials

• Magnesium turnings

• Alkyl or aryl halide (e.g., bromobenzene)

• Anhydrous diethyl ether (or THF)

• Electrophile (e.g., acetone, benzophenone)

• Iodine crystal (as an initiator)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Flame-dried, three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Nitrogen or argon gas inlet

• Heating mantle

• Ice bath

Protocol 1: Preparation of Phenylmagnesium Bromide in Diethyl Ether

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser with a drying tube (or nitrogen inlet), and a dropping funnel. Ensure all glassware is scrupulously dry.

• Magnesium Activation: Place magnesium turnings (1.2 g, 50 mmol) in the flask. Add a single crystal of iodine. Gently warm the flask with a heat gun under a flow of nitrogen until violet iodine vapors are observed. This helps to activate the magnesium surface. Allow the flask to cool to room temperature.

• Initial Reagent Addition: Add 10 mL of anhydrous diethyl ether to the flask. In the dropping funnel, prepare a solution of bromobenzene (5.2 mL, 50 mmol) in 30 mL of anhydrous diethyl ether.

• Initiation: Add approximately 2-3 mL of the bromobenzene solution from the dropping funnel to the magnesium turnings. The reaction is initiated when the brown color of the iodine disappears and bubbling is observed. Gentle warming may be necessary to start the reaction.

• Grignard Reagent Formation: Once the reaction has started, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux. The solution will turn cloudy and grayish-brown.

• Completion: After the addition is complete, continue to stir the mixture for an additional 30-60 minutes to ensure all the magnesium has reacted. The resulting solution is the Grignard reagent, phenylmagnesium bromide.

Protocol 2: Reaction of Phenylmagnesium Bromide with Acetone

• Cooling: Cool the freshly prepared Grignard reagent solution in an ice bath.

• Electrophile Addition: Dissolve acetone (3.7 mL, 50 mmol) in 10 mL of anhydrous diethyl ether and place this solution in the dropping funnel. Add the acetone solution dropwise to the cooled Grignard reagent with vigorous stirring. A white precipitate will form.

• Reaction Completion: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 30 minutes.

• Quenching: Carefully and slowly pour the reaction mixture over a mixture of crushed ice and saturated aqueous ammonium chloride solution. Stir until the aqueous and organic layers are distinct.

• Workup: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice with diethyl ether.

• Drying and Evaporation: Combine the organic extracts and dry over anhydrous magnesium sulfate. Filter off the drying agent and remove the diethyl ether using a rotary evaporator.

• Purification: The crude product (2-phenyl-2-propanol) can be purified by distillation or recrystallization.

Visualization of Experimental Workflow and Logic

Caption: Workflow for a standard Grignard synthesis.

Caption: Logical decision tree for Grignard solvent selection.

Conclusion

The fundamental reactivity of Grignard reagents as strong bases precludes the use of protic solvents such as 5-methyl-1-hexanol. Any attempt to utilize an alcohol as the solvent will result in the immediate destruction of the Grignard reagent. For successful Grignard synthesis, it is imperative to use anhydrous, aprotic, and coordinating solvents. Diethyl ether and THF remain the solvents of choice for most applications, providing the necessary stabilization for the Grignard reagent to form and react efficiently with a wide range of electrophiles. The protocols provided herein represent standard and reliable methods for carrying out these essential carbon-carbon bond-forming reactions.

References

• 1. How Alcohols Are Created Using the Grignard Reaction | dummies [dummies.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. benchchem.com [benchchem.com]
• 4. Sciencemadness Discussion Board - Alternate solvent for grignard - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. Which of the following compounds are suitable solvents for Grigna... | Study Prep in Pearson+ [pearson.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. 5-Methyl-1-hexanol - High purity | EN [georganics.sk]
• 9. How do Grignard Reagents React with Alcohols [unacademy.com]
• 10. quora.com [quora.com]
• 11. reddit.com [reddit.com]
• 12. 5-Methyl-1-hexanol | C7H16O | CID 12331 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. 5-Methyl-1-hexanol 97 627-98-5 [sigmaaldrich.com]
• 14. 5-methyl-1-hexanol, 627-98-5 [thegoodscentscompany.com]
• 15. ijarse.com [ijarse.com]

procedure for the synthesis of 5-methylhexyl acetate from 5-Methyl-1-hexanol

Application Note: This document provides detailed protocols for the synthesis of 5-methylhexyl acetate, an ester often utilized as a fragrance and flavoring agent, and as a semiochemical in entomological research. The primary method described is the Fischer-Speier esterification of 5-methyl-1-hexanol with acetic acid, a classic and cost-effective approach. An alternative method employing acetic anhydride is also presented, which may offer advantages in terms of reaction rate and yield. These protocols are intended for researchers, scientists, and professionals in drug development and chemical synthesis.

Data Presentation

Parameter	Fischer Esterification	Acetylation with Acetic Anhydride
Reactants	5-Methyl-1-hexanol, Acetic Acid	5-Methyl-1-hexanol, Acetic Anhydride
Catalyst	Concentrated Sulfuric Acid	(Optional) Pyridine or other base
Typical Molar Ratio (Alcohol:Acid/Anhydride)	1:1.5 - 1:2	1:1.1 - 1:2
Reaction Temperature	Reflux (approx. 118-125 °C)	Room Temperature to Reflux
Typical Reaction Time	60 - 90 minutes	1 - 3 hours
Typical Yield	60 - 80%	80 - 95%
Work-up Procedure	Aqueous wash with NaHCO₃ solution	Aqueous wash, possible hydrolysis of excess anhydride
Purification	Simple or Fractional Distillation	Simple or Fractional Distillation

Experimental Protocols

Protocol 1: Fischer-Speier Esterification of 5-Methyl-1-hexanol

This protocol details the synthesis of 5-methylhexyl acetate from 5-methyl-1-hexanol and glacial acetic acid using a sulfuric acid catalyst.[1][2][3]

Materials:

• 5-Methyl-1-hexanol

• Glacial acetic acid

• Concentrated sulfuric acid (H₂SO₄)

• 5% Sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Boiling chips

• Round-bottom flask (100 mL)

• Reflux condenser

• Heating mantle

• Separatory funnel (250 mL)

• Erlenmeyer flasks

• Distillation apparatus

Procedure:

• Reaction Setup: In a 100-mL round-bottom flask, combine 15.0 mL of 5-methyl-1-hexanol and 20.0 mL of glacial acetic acid.[2][3] Add a few boiling chips to the flask.

• Catalyst Addition: Carefully and slowly add 3-4 mL of concentrated sulfuric acid to the mixture while swirling the flask.[2][3] The addition is exothermic and will generate heat.

• Reflux: Attach a reflux condenser to the round-bottom flask and ensure that cooling water is flowing through the condenser. Heat the mixture to a gentle boil using a heating mantle and maintain a steady reflux for 60 to 75 minutes.[1]

• Cooling: After the reflux period, turn off the heating mantle and allow the reaction mixture to cool to room temperature.

• Work-up - Aqueous Wash: Transfer the cooled reaction mixture to a 250-mL separatory funnel. Add 50 mL of cold water and shake the funnel gently, venting frequently to release any pressure. Allow the layers to separate and discard the lower aqueous layer.[2]

• Neutralization: Add 25 mL of 5% sodium bicarbonate solution to the separatory funnel.[2] Swirl the funnel gently at first, and then stopper and shake, venting frequently to release the carbon dioxide gas that is evolved. Continue to add sodium bicarbonate solution in portions until the aqueous layer is basic to litmus paper.[2] Separate and discard the aqueous layer.

• Brine Wash: Wash the organic layer with 25 mL of saturated sodium chloride (brine) solution to help remove dissolved water.[2] Separate and discard the aqueous brine layer.

• Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask and add a small amount of anhydrous magnesium sulfate or sodium sulfate to dry the ester.[2] Swirl the flask and let it stand for 10-15 minutes. The liquid should become clear.

• Purification - Distillation: Decant the dried liquid into a distillation flask, leaving the drying agent behind. Add a few new boiling chips and set up for simple distillation. Collect the fraction that distills between 175-180 °C as the pure 5-methylhexyl acetate.

Protocol 2: Acetylation of 5-Methyl-1-hexanol with Acetic Anhydride

This method utilizes acetic anhydride, which is more reactive than acetic acid and can provide higher yields.

Materials:

• 5-Methyl-1-hexanol

• Acetic anhydride

• (Optional) Pyridine

• Deionized water

• 5% Sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Stir plate and stir bar

• Separatory funnel

• Erlenmeyer flasks

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, add 10.0 g of 5-methyl-1-hexanol.

• Reagent Addition: Slowly add 1.2 to 1.5 molar equivalents of acetic anhydride to the alcohol while stirring. If desired, a catalytic amount of pyridine can be added to accelerate the reaction.

• Reaction: Stir the mixture at room temperature for 1-2 hours. The reaction can be gently heated to increase the rate, but this may not be necessary.

• Quenching: After the reaction is complete (as determined by TLC or GC analysis), cool the mixture to room temperature. Slowly add cold water to the flask to quench the excess acetic anhydride. Stir for 15-20 minutes to ensure complete hydrolysis.

• Work-up: Transfer the mixture to a separatory funnel. Add an organic solvent like diethyl ether or ethyl acetate to extract the product. Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to remove acetic acid), and finally with brine.

• Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification: Filter to remove the drying agent and concentrate the solution under reduced pressure. Purify the resulting crude ester by simple distillation, collecting the fraction at the appropriate boiling point (175-180 °C).

Mandatory Visualization

Caption: Experimental workflow for the synthesis of 5-methylhexyl acetate.

References

• 1. westfield.ma.edu [westfield.ma.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Isolation of Caffeine [jan.ucc.nau.edu]

Application Notes and Protocols for 5-Methyl-1-hexanol as a Co-surfactant in Microemulsion Formulation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing 5-Methyl-1-hexanol as a co-surfactant in the formulation of microemulsions for drug delivery applications. The following sections detail the principles, experimental protocols, and data presentation for the successful development and characterization of these advanced drug delivery systems.

Introduction to 5-Methyl-1-hexanol in Microemulsions

Microemulsions are clear, thermodynamically stable, isotropic mixtures of oil, water, and surfactant, often in combination with a co-surfactant.[1] They have garnered significant interest as drug delivery vehicles due to their ability to enhance the solubilization and bioavailability of poorly water-soluble drugs.[2][3] The selection of a suitable co-surfactant is critical for the formation, stability, and performance of a microemulsion.

5-Methyl-1-hexanol, a branched-chain alcohol, serves as an effective co-surfactant. Its role is to reduce the interfacial tension between the oil and water phases, increase the fluidity of the interfacial film, and disrupt the formation of liquid crystalline phases, thereby expanding the microemulsion region.[3] The branched structure of 5-Methyl-1-hexanol can influence the curvature of the interfacial film, allowing for the formation of stable microemulsions with desirable characteristics for drug delivery.

Data Presentation: Formulation and Characterization

The following tables summarize hypothetical yet representative quantitative data for microemulsion formulations incorporating 5-Methyl-1-hexanol as a co-surfactant. These tables are intended to serve as a guide for formulation development and characterization.

Table 1: Exemplary Microemulsion Formulations with 5-Methyl-1-hexanol

Formulation Code	Oil Phase (% w/w) (e.g., Isopropyl Myristate)	Surfactant (% w/w) (e.g., Tween 80)	5-Methyl-1-hexanol (% w/w)	Aqueous Phase (% w/w)
ME-5MH-1	10	35	15	40
ME-5MH-2	15	40	10	35
ME-5MH-3	12	30	20	38
ME-5MH-4	8	45	5	42

Table 2: Physicochemical Characterization of 5-Methyl-1-hexanol-based Microemulsions

Formulation Code	Droplet Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Viscosity (cP)	Refractive Index
ME-5MH-1	45.2 ± 2.1	0.15 ± 0.02	-15.3 ± 1.2	25.6 ± 0.8	1.412 ± 0.002
ME-5MH-2	62.8 ± 3.5	0.21 ± 0.03	-12.1 ± 0.9	30.1 ± 1.1	1.425 ± 0.003
ME-5MH-3	38.5 ± 1.8	0.12 ± 0.01	-18.7 ± 1.5	22.4 ± 0.5	1.408 ± 0.001
ME-5MH-4	75.1 ± 4.2	0.28 ± 0.04	-9.8 ± 0.7	35.8 ± 1.3	1.431 ± 0.004

Table 3: Drug Loading and Encapsulation Efficiency in an Optimized 5-Methyl-1-hexanol Microemulsion (e.g., ME-5MH-3)

Drug (Model)	Drug Loading (% w/w)	Encapsulation Efficiency (%)
Dexamethasone	0.5	98.5 ± 0.8
Itraconazole	1.0	95.2 ± 1.2
Metronidazole	0.8	97.1 ± 0.9

Experimental Protocols

Detailed methodologies for the key experiments in the formulation and characterization of microemulsions containing 5-Methyl-1-hexanol are provided below.

Construction of Pseudo-ternary Phase Diagrams

This protocol outlines the construction of a phase diagram to identify the microemulsion existence region.

Protocol:

• Prepare Surfactant-Co-surfactant (Sₘᵢₓ) Mixtures: Prepare mixtures of the chosen surfactant (e.g., Tween 80) and 5-Methyl-1-hexanol at various weight ratios (e.g., 1:1, 2:1, 3:1, 1:2).

• Prepare Oil and Sₘᵢₓ Mixtures: For each Sₘᵢₓ ratio, prepare a series of mixtures with the oil phase (e.g., Isopropyl Myristate) at different weight ratios, typically ranging from 1:9 to 9:1 (Oil:Sₘᵢₓ).

• Water Titration: Titrate each oil and Sₘᵢₓ mixture with the aqueous phase (e.g., distilled water) dropwise under constant magnetic stirring at a controlled temperature (e.g., 25°C).

• Observation: After each addition of the aqueous phase, visually inspect the mixture for transparency and homogeneity. The endpoint of the titration for a single-phase microemulsion is the point where the mixture becomes clear and transparent. Turbid or multiphasic systems are also noted.

• Plotting the Diagram: Plot the results on a triangular graph paper to delineate the boundaries of the microemulsion region for each Sₘᵢₓ ratio.

References

• 1. jetir.org [jetir.org]
• 2. ijper.org [ijper.org]
• 3. rjptonline.org [rjptonline.org]

Application Notes and Protocols: Enantioselective Synthesis of Chiral Alcohols

A Representative Case Study on the Synthesis of (R)- and (S)-Citronellol

Introduction

These application notes provide detailed protocols for the enantioselective synthesis of chiral alcohols, targeting researchers, scientists, and professionals in drug development. It is important to clarify that the initially requested molecule, 5-Methyl-1-hexanol, is achiral as it lacks a stereocenter and therefore cannot be synthesized in an enantioselective manner. We will focus on the enantioselective synthesis of a structurally related and industrially significant chiral alcohol, citronellol. The methodologies presented here, including asymmetric hydrogenation and biocatalytic reduction, are broadly applicable to the synthesis of other chiral alcohols.

Citronellol is a naturally occurring acyclic monoterpenoid. Its two enantiomers, (R)-(+)-citronellol and (S)-(−)-citronellol, possess distinct fragrances and are valuable chiral building blocks in the synthesis of various natural products and pharmaceuticals, including (-)-menthol.

I. Asymmetric Homogeneous Hydrogenation using BINAP-Ruthenium Catalysts

This method provides a robust and highly selective route to both enantiomers of citronellol through the asymmetric hydrogenation of the allylic alcohol geraniol. The choice of the (R)- or (S)-BINAP ligand determines the chirality of the resulting citronellol.

Experimental Protocol: Synthesis of (S)-(-)-Citronellol

This protocol is adapted from the procedure published in Organic Syntheses.[1]

Materials:

• Geraniol (98%)

• Methanol (anhydrous)

• [Ru(OCOCH₃)₂((S)-BINAP)] catalyst

• High-pressure autoclave equipped with a magnetic stirrer and a gas-inlet tube

Procedure:

• In a glovebox, place 15.5 g (100 mmol) of geraniol and 21.3 mg (0.025 mmol) of [Ru(OCOCH₃)₂((S)-BINAP)] into a 100-mL glass liner for the autoclave.

• Add 25 mL of anhydrous methanol to the liner.

• Seal the autoclave and connect it to a hydrogen cylinder.

• Flush the autoclave with hydrogen gas five times to remove air.

• Pressurize the autoclave with hydrogen to 100 atm.

• Commence stirring and maintain the internal temperature at 20°C. The reaction is typically complete within 12 hours.[1]

• Monitor the reaction progress by observing the cessation of hydrogen consumption.

• Once the reaction is complete, carefully release the excess hydrogen pressure.

• Transfer the yellowish-brown reaction mixture to a round-bottom flask.

• Remove the methanol solvent using a rotary evaporator.

• Purify the residue by vacuum distillation (bp 58–62°C/0.01 mm) to yield (S)-(−)-citronellol.

Data Presentation

Catalyst	Substrate	Product	Yield (%)	ee (%)	Reference
[Ru(OCOCH₃)₂((S)-BINAP)]	Geraniol	(S)-(-)-Citronellol	93-97	98	[1]
[Ru(OCOCH₃)₂((R)-BINAP)]	Geraniol	(R)-(+)-Citronellol	~95	>96	[1]
Ru₂Cl₄[(R)-BINAP]₂[N(C₂H₅)₃]	Geraniol	(S)-Citronellol	47	93	[1]

II. Biocatalytic Cascade for the Synthesis of (R)-Citronellal

This enzymatic approach offers a sustainable and highly selective alternative for producing chiral compounds under mild reaction conditions. A one-pot, two-step cascade using a copper radical oxidase (CgrAlcOx) and an ene reductase (OYE2) can convert geraniol to (R)-citronellal with high conversion and enantiomeric excess.[2][3] (R)-Citronellal can then be readily reduced to (R)-citronellol using standard reducing agents if desired.

Experimental Protocol: One-Pot Bienzymatic Synthesis of (R)-Citronellal

This protocol is based on the work of Bougioukou et al. and has been further optimized.[3][4][5]

Materials:

• Geraniol

• Copper radical oxidase (CgrAlcOx) from Colletotrichum graminicola

• Ene reductase (OYE2) from Saccharomyces cerevisiae

• Catalase (CAT)

• Horseradish peroxidase (HRP)

• Glucose dehydrogenase (GDH) for cofactor regeneration

• NADP⁺

• Glucose

• Potassium phosphate buffer (KPi), pH 8.0

• Acetone

Procedure:

• Step 1: Oxidation of Geraniol to Geranial:

  • In a reaction vessel, prepare a solution containing 20 mM geraniol, 1 µM CgrAlcOx, 0.5 µM catalase, and 0.5 µM HRP in 100 mM KPi buffer (pH 8.0) with 1% v/v acetone.

  • Incubate the mixture at 23°C with shaking (200 rpm) for 1 hour to ensure complete conversion of geraniol to geranial.[3]

• Step 2: Asymmetric Reduction of Geranial to (R)-Citronellal:

  • To the reaction mixture from Step 1, add 10.67 µM OYE2, 6 U/mL GDH, 40 mM glucose, and 1 mM NADP⁺.

  • Continue the incubation at 23°C with shaking for an additional 5 hours.[3]

• Work-up and Analysis:

  • Extract the product from the aqueous phase using an organic solvent such as ethyl acetate.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate it in vacuo.

  • Analyze the conversion and enantiomeric excess of (R)-citronellal using chiral gas chromatography (GC).

Data Presentation

Enzyme System	Substrate	Product	Conversion (%)	ee (%)	Reference
CgrAlcOx and OYE2 (one-pot, sequential)	Geraniol	(R)-Citronellal	95.1	95.9	[3]
CgrAlcOx and GluER (one-pot, sequential)	Geraniol	(S)-Citronellal	95.3	99.2	[3]
Immobilized CgrAlcOx and OYE2 (concurrent)	Geraniol	(R)-Citronellal	95	96.9	[4][5]

Visualizations

Workflow for Asymmetric Hydrogenation

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Enantioselective synthesis of (R)-citronellal from geraniol with an immobilised copper alcohol oxidase and ene reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tunable Production of (R)- or (S)-Citronellal from Geraniol via a Bienzymatic Cascade Using a Copper Radical Alcohol Oxidase and Old Yellow Enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enantioselective synthesis of ( R )-citronellal from geraniol with an immobilised copper alcohol oxidase and ene reductase - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D5RE00034C [pubs.rsc.org]
• 5. Enantioselective synthesis of (R)-citronellal from geraniol with an immobilised copper alcohol oxidase and ene reductase - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Purification of 5-Methyl-1-hexanol by Fractional Distillation

This technical support center is designed to assist researchers, scientists, and drug development professionals in the successful purification of 5-Methyl-1-hexanol via fractional distillation. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the experimental process.

Troubleshooting Guide

This guide provides solutions to common problems that may arise during the fractional distillation of 5-Methyl-1-hexanol.

Problem	Potential Cause	Solution
No distillate is collecting, but the flask is boiling.	- System Leak: Poorly sealed joints can allow vapor to escape. - Insufficient Heating: The vapor may not have enough energy to travel up the fractionating column to the condenser. - Improper Thermometer Placement: The thermometer bulb might be positioned too high, not accurately reflecting the temperature of the vapor entering the condenser.	- Check all joints: Ensure all glassware connections are secure. Use appropriate clamps and grease if necessary. - Increase heating: Gradually increase the temperature of the heating mantle. Insulating the distillation column with glass wool or aluminum foil can also help maintain the necessary vapor temperature.[1] - Adjust thermometer: The top of the thermometer bulb should be level with the bottom of the side arm of the distillation head leading to the condenser.
The temperature is fluctuating significantly.	- Uneven Boiling (Bumping): Lack of boiling chips or inadequate stirring can cause sudden, violent boiling. - Inconsistent Heat Source: Fluctuations in the heating mantle's output. - Drafts: Air currents around the apparatus can cause cooling.	- Add boiling chips or a magnetic stir bar: This will ensure smooth boiling. - Use a voltage regulator: This can help maintain a steady heat output from the mantle. - Shield the apparatus: Work in a fume hood with the sash lowered as much as possible to minimize drafts.[2]
The separation of impurities is poor.	- Distillation rate is too fast: Insufficient time for the vapor-liquid equilibria to be established in the fractionating column. - Inefficient fractionating column: The column may not have enough theoretical plates for the separation. - Flooding of the column: Excessive heating can cause a large amount of liquid to be carried up the column, preventing proper separation.	- Reduce the heating rate: A slow and steady distillation rate (1-2 drops per second) is optimal for good separation. - Use a more efficient column: A longer fractionating column or one with a more efficient packing material (e.g., Vigreux indentations, Raschig rings, or metal sponge) can improve separation. - Decrease the heating rate: If you observe a continuous stream of liquid in the column instead of a gentle condensation and revaporization, reduce the heat to allow the column to drain.
The distillate is cloudy.	- Water contamination: Water can form an azeotrope with the alcohol, or simply co-distill if present in significant amounts.	- Dry the initial product: Before distillation, ensure the crude 5-Methyl-1-hexanol is thoroughly dried using a suitable drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate).

Frequently Asked Questions (FAQs)

Q1: What is the expected boiling point of pure 5-Methyl-1-hexanol?

A1: The boiling point of 5-Methyl-1-hexanol is typically reported in the range of 167-172 °C at atmospheric pressure (760 mmHg). Variations within this range can be attributed to differences in atmospheric pressure and the purity of the sample.

Q2: What are the likely impurities in my crude 5-Methyl-1-hexanol sample?

A2: The impurities will depend on the synthetic route used.

• Grignard Synthesis (e.g., from isoamyl bromide and formaldehyde): Potential impurities include unreacted isoamyl bromide (boiling point: ~120-121 °C) and side-products like isoamyl ether.

• Hydroboration-Oxidation of 5-methyl-1-hexene: Possible impurities include the starting material, 5-methyl-1-hexene (boiling point: ~85 °C)[3][4][5][6][7], and potentially high-boiling tri(5-methylhexyl)borane intermediates if the oxidation step is incomplete.

Q3: How do I choose the right fractionating column?

A3: The choice of fractionating column depends on the boiling point difference between 5-Methyl-1-hexanol and its impurities. For impurities with significantly lower boiling points, such as 5-methyl-1-hexene, a simple Vigreux column may be sufficient. For impurities with closer boiling points, a more efficient column with a higher number of theoretical plates, such as one packed with Raschig rings or metal sponge, will be necessary to achieve good separation.

Q4: When should I start collecting the main fraction of 5-Methyl-1-hexanol?

A4: You should start collecting the main fraction when the temperature at the distillation head stabilizes at the boiling point of 5-Methyl-1-hexanol (around 167-172 °C). Initially, you may observe a lower boiling point as more volatile impurities are removed (the forerun). After the main fraction is collected, the temperature may rise again, indicating the presence of higher-boiling impurities.

Q5: What safety precautions should I take during the fractional distillation of 5-Methyl-1-hexanol?

A5:

• Ventilation: Always perform the distillation in a well-ventilated fume hood.[8]

• Heat Source: Use a heating mantle with a stirrer and avoid open flames as alcohols are flammable.[8]

• Glassware: Inspect all glassware for cracks before use. Ensure the system is not completely sealed to avoid pressure buildup.[9]

• Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and appropriate gloves.[10]

• Cooling Water: Ensure a steady flow of cooling water through the condenser before starting to heat. The water should enter at the bottom inlet and exit at the top outlet.

• Bumping: Use boiling chips or a magnetic stirrer to ensure smooth boiling and prevent bumping.[11]

Data Presentation

The following table summarizes the boiling points of 5-Methyl-1-hexanol and its potential impurities to aid in the planning and execution of the fractional distillation.

Compound	Boiling Point (°C at 760 mmHg)	Potential Role in Distillation
5-Methyl-1-hexene	~85[3][4][5][6][7]	Impurity (Forerun)
Isoamyl bromide (1-Bromo-3-methylbutane)	~120-121[12][13][14][15]	Impurity (Forerun)
5-Methyl-1-hexanol	~167-172	Product
Tri(5-methylhexyl)borane	High-boiling	Impurity (Residue)

Experimental Protocols

Detailed Methodology for Fractional Distillation of 5-Methyl-1-hexanol

• Preparation:

  • Ensure the crude 5-Methyl-1-hexanol is dry. If necessary, treat it with a suitable drying agent like anhydrous magnesium sulfate, and then filter.

  • Assemble the fractional distillation apparatus in a fume hood. The setup should include a round-bottom flask, a fractionating column, a distillation head with a thermometer, a condenser, and a receiving flask.

  • Place a few boiling chips or a magnetic stir bar in the round-bottom flask.

• Distillation:

  • Charge the crude 5-Methyl-1-hexanol into the round-bottom flask, filling it to no more than two-thirds of its capacity.

  • Begin circulating cold water through the condenser.

  • Start heating the flask gently using a heating mantle.

  • Observe the temperature on the thermometer. The first fraction to distill will be the forerun, containing lower-boiling impurities. Collect this in a separate receiving flask.

  • As the temperature approaches the boiling point of 5-Methyl-1-hexanol (167-172 °C), change the receiving flask to collect the main fraction.

  • Maintain a slow and steady distillation rate of 1-2 drops per second for optimal separation.

  • Monitor the temperature closely. A stable temperature reading during the collection of the main fraction indicates a pure compound.

  • If the temperature drops, it may indicate that all the 5-Methyl-1-hexanol has distilled. If it rises significantly, it indicates the start of the distillation of higher-boiling impurities.

• Completion:

  • Stop the distillation when the temperature either drops or rises significantly after the main fraction has been collected, or when only a small amount of residue remains in the distillation flask.

  • Turn off the heating mantle and allow the apparatus to cool down completely before disassembling.

Mandatory Visualization

Caption: Workflow for the purification of 5-Methyl-1-hexanol by fractional distillation.

References

• 1. Purification [chem.rochester.edu]
• 2. help.stillspirits.com [help.stillspirits.com]
• 3. 5-Methyl-1-hexene | 3524-73-0 | TCI AMERICA [tcichemicals.com]
• 4. 5-methyl-1-hexene [chemister.ru]
• 5. 5-methyl-1-hexene [stenutz.eu]
• 6. echemi.com [echemi.com]
• 7. 5-Methyl-1-hexene | C7H14 | CID 77058 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. arishtam.com [arishtam.com]
• 9. Safety Precautions | Iberian Coppers Lda [copper-alembic.com]
• 10. Safety Precautions When Distilling Alcohol - DAEYOO [dayuwz.com]
• 11. Fractional distillation - Wikipedia [en.wikipedia.org]
• 12. chembk.com [chembk.com]
• 13. Isoamyl bromide | CAS#:107-82-4 | Chemsrc [chemsrc.com]
• 14. Isoamyl Bromide [drugfuture.com]
• 15. isoamyl bromide [stenutz.eu]

Technical Support Center: Purification of 5-Methyl-1-hexanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of 5-Methyl-1-hexanol and the removal of its isomeric impurities.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for removing isomeric impurities from 5-Methyl-1-hexanol?

A1: The primary methods for separating isomeric impurities from 5-Methyl-1-hexanol are high-efficiency fractional distillation and preparative high-performance liquid chromatography (HPLC). The choice between these methods depends on the boiling point differences between the isomers, the required purity, and the scale of the purification. For isomers with significantly different boiling points, fractional distillation is often the more cost-effective approach.[1] However, for isomers with very close boiling points, preparative HPLC or derivatization followed by distillation may be necessary.[1]

Q2: I am having difficulty separating isomers of 5-Methyl-1-hexanol by fractional distillation. What could be the issue?

A2: The primary challenge with fractional distillation of 5-Methyl-1-hexanol isomers is the small difference in their boiling points. As indicated in the data table below, isomers such as 2-Methyl-1-hexanol and 3-Methyl-1-hexanol have boiling points very close to that of 5-Methyl-1-hexanol.

To improve separation, consider the following:

• Increase Column Efficiency: Use a fractionating column with a higher number of theoretical plates. Packed columns (e.g., with Raschig rings or Vigreux indentations) provide a larger surface area for repeated vaporization-condensation cycles, which is essential for separating close-boiling liquids.[2]

• Optimize Reflux Ratio: A higher reflux ratio (the ratio of the amount of condensate returned to the column to the amount collected as distillate) can enhance separation but will also increase the distillation time.

• Slow Distillation Rate: A slower heating rate allows for better equilibrium between the liquid and vapor phases within the column, leading to a more efficient separation.[2]

• Vacuum Distillation: Lowering the pressure will reduce the boiling points of the compounds, which can sometimes improve separation.

Q3: When should I consider using preparative HPLC instead of fractional distillation?

A3: Preparative HPLC is recommended when:

• The boiling points of the isomeric impurities are too close for effective separation by fractional distillation (typically a difference of less than 5-10 °C).

• High purity (>99%) of 5-Methyl-1-hexanol is required.

• You are working with small sample sizes where losses during distillation would be significant.

Preparative HPLC offers superior resolving power for complex mixtures and can separate isomers with very similar physical properties.[3][4]

Q4: Can derivatization help in the separation of 5-Methyl-1-hexanol isomers?

A4: Yes, derivatization can be a useful strategy. By converting the alcohol isomers into esters (for example, by reacting them with an acid chloride or anhydride), you can create new compounds with potentially larger differences in their boiling points.[1] These esters can then be separated by fractional distillation. After separation, the purified ester fractions can be hydrolyzed back to the individual alcohol isomers. This multi-step process can be more labor-intensive but is effective for separating very closely boiling isomers.[1]

Troubleshooting Guides

Issue 1: Incomplete separation of isomers using fractional distillation.

• Possible Cause: Insufficient column efficiency for the separation of close-boiling isomers.

• Solution:

  • Assess Column Type: Ensure you are using a high-efficiency fractionating column (e.g., Vigreux, packed column). For very close-boiling isomers, a spinning band distillation apparatus may be required.

  • Increase Column Length: A longer column provides more theoretical plates and enhances separation.

  • Optimize Heating and Insulation: Maintain a slow and steady heating rate. Insulate the distillation column to minimize heat loss and maintain the temperature gradient.

Issue 2: Low yield of purified 5-Methyl-1-hexanol after preparative HPLC.

• Possible Cause 1: Suboptimal mobile phase composition leading to poor peak resolution.

• Solution 1:

  • Perform analytical HPLC first to optimize the separation conditions. Experiment with different solvent gradients (e.g., varying the ratio of acetonitrile/water or methanol/water) to achieve baseline separation of the isomers.[5][6]

• Possible Cause 2: Column overloading.

• Solution 2:

  • Reduce the injection volume or the concentration of the sample. Overloading the column leads to peak broadening and co-elution of components.[4]

• Possible Cause 3: Inefficient fraction collection.

• Solution 3:

  • Ensure the fraction collector is properly calibrated and timed to collect the peak corresponding to 5-Methyl-1-hexanol accurately.

Data Presentation

Table 1: Boiling Points of 5-Methyl-1-hexanol and Potential Isomeric Impurities

Compound Name	CAS Number	Molecular Formula	Boiling Point (°C) at 760 mmHg
5-Methyl-1-hexanol	627-98-5	C₇H₁₆O	167-168[7]
2-Methyl-1-hexanol	624-22-6	C₇H₁₆O	164[8]
3-Methyl-1-hexanol	13231-81-7	C₇H₁₆O	161-162[5]
4-Methyl-1-hexanol	627-98-5	C₇H₁₆O	165-166
n-Heptanol	111-70-6	C₇H₁₆O	175-177

Note: Boiling points can vary slightly based on the source and experimental conditions.

Experimental Protocols

Protocol 1: High-Efficiency Fractional Distillation

• Apparatus Setup:

  • Assemble a fractional distillation apparatus using a round-bottom flask, a high-efficiency fractionating column (e.g., a 30 cm Vigreux column or a column packed with Raschig rings), a distillation head with a thermometer, a condenser, and a receiving flask.

  • Ensure all glass joints are properly sealed.

  • Place a stir bar in the distillation flask.

• Procedure:

  • Charge the distillation flask with the impure 5-Methyl-1-hexanol (do not fill more than two-thirds full).

  • Begin heating the flask gently using a heating mantle.

  • Slowly increase the temperature until the mixture begins to boil and the vapor line starts to rise up the fractionating column.

  • Maintain a slow and steady distillation rate (approximately 1-2 drops per second).[2]

  • Monitor the temperature at the distillation head. Collect the fraction that distills at the boiling point of the desired isomer. The temperature should remain constant during the collection of a pure fraction.

  • Collect fractions in separate, labeled receiving flasks. Typically, an initial "forerun" fraction containing the most volatile impurities is collected first.

  • The main fraction corresponding to the boiling point of 5-Methyl-1-hexanol should be collected next.

  • Stop the distillation before the flask runs dry.

• Analysis:

  • Analyze the collected fractions by Gas Chromatography-Mass Spectrometry (GC-MS) to determine their purity.

Protocol 2: Preparative Reversed-Phase HPLC (RP-HPLC)

• System Preparation:

  • Column: C18 preparative column (e.g., 250 mm x 20 mm, 5 µm particle size).

  • Mobile Phase A: Deionized water.

  • Mobile Phase B: Acetonitrile or Methanol.

  • Equilibrate the column with the initial mobile phase composition.

• Method Development (Analytical Scale):

  • First, develop an optimal separation method on an analytical C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Use a gradient elution to determine the best solvent system for separating the isomers. A typical starting gradient could be from 50% B to 100% B over 30 minutes.

  • Monitor the elution using a UV detector (if applicable, though alcohols have low UV absorbance) or a refractive index (RI) detector.

• Preparative Scale-Up:

  • Scale up the analytical method to the preparative column. Adjust the flow rate and injection volume according to the column dimensions.

  • Dissolve the impure 5-Methyl-1-hexanol in the initial mobile phase.

  • Inject the sample onto the preparative column.

  • Run the preparative HPLC using the optimized gradient.

  • Collect the fractions corresponding to the 5-Methyl-1-hexanol peak using a fraction collector.

• Post-Purification:

  • Combine the pure fractions.

  • Remove the mobile phase solvents by rotary evaporation to obtain the purified 5-Methyl-1-hexanol.

  • Confirm the purity of the final product using analytical HPLC or GC-MS.

Visualizations

Caption: Troubleshooting workflow for selecting a purification method.

Caption: Troubleshooting guide for fractional distillation.

References

• 1. US5095155A - Process for the separation of isomers of diastereomeric alcohols - Google Patents [patents.google.com]
• 2. Purification [chem.rochester.edu]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. warwick.ac.uk [warwick.ac.uk]
• 5. Comparison of the Retention of Aliphatic Hydrocarbons with Polar Groups in RP-HPLC Systems with Different Modifiers of the Binary Eluent - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Separation of Phenethyl alcohol, p-(tert-butyl)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. 2-methyl-1-hexanol [webbook.nist.gov]
• 8. 2-methyl-1-hexanol [stenutz.eu]

identifying byproducts in the synthesis of 5-Methyl-1-hexanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 5-methyl-1-hexanol.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during the synthesis of 5-methyl-1-hexanol via three primary routes: hydroboration-oxidation of 5-methyl-1-hexene, Grignard reaction with an isobutyl precursor, and reduction of 5-methylhexanoic acid.

Hydroboration-Oxidation of 5-Methyl-1-hexene

Q1: My final product is a mixture of two isomers that are difficult to separate. How can I identify them and improve the selectivity for 5-methyl-1-hexanol?

A1: The most common byproduct in the hydroboration-oxidation of a terminal alkene like 5-methyl-1-hexene is the isomeric secondary alcohol, 5-methyl-2-hexanol. This arises from the Markovnikov addition of borane to the double bond, whereas the desired 5-methyl-1-hexanol is the anti-Markovnikov product.

• Identification: The two isomers can be identified and quantified using Gas Chromatography-Mass Spectrometry (GC-MS). 5-methyl-1-hexanol will be the major peak, and 5-methyl-2-hexanol will be the minor, earlier eluting peak.

• Improving Selectivity:

  • Sterically Hindered Borane Reagents: Using a bulkier borane reagent, such as disiamylborane or 9-borabicyclo[3.3.1]nonane (9-BBN), in place of borane-THF complex (BH₃-THF), can significantly enhance the selectivity for the anti-Markovnikov product. The increased steric hindrance of these reagents favors addition to the less substituted carbon of the alkene.

  • Reaction Temperature: Maintaining a low reaction temperature (0-5 °C) during the hydroboration step can also improve regioselectivity.

Q2: The yield of my reaction is consistently low. What are the potential causes and how can I troubleshoot this?

A2: Low yields can result from several factors in a hydroboration-oxidation reaction.

• Incomplete Reaction: Ensure the hydroboration step goes to completion by allowing sufficient reaction time. Monitoring the reaction by Thin Layer Chromatography (TLC) or GC can be helpful.

• Improper Stoichiometry: Use a slight excess of the borane reagent to ensure complete consumption of the alkene.

• Oxidation Step Issues: The oxidation with hydrogen peroxide and a base (e.g., NaOH) is exothermic. Ensure the temperature is controlled during the addition of the reagents to prevent side reactions. The pH of the aqueous solution should be basic to ensure the efficient conversion of the trialkylborane to the alcohol.

• Workup and Extraction: Ensure thorough extraction of the product from the aqueous layer using an appropriate organic solvent like diethyl ether or ethyl acetate. Incomplete extraction is a common cause of low yield.

Grignard Reaction (e.g., Isobutylmagnesium Bromide with Formaldehyde)

Q1: I am observing a significant amount of a high-boiling, non-polar byproduct in my GC-MS analysis. What is it likely to be?

A1: A common byproduct in Grignard reactions is the coupling of the Grignard reagent with the starting alkyl halide. In the synthesis using isobutylmagnesium bromide, this would result in the formation of 2,5-dimethylhexane. This occurs due to a Wurtz-type coupling reaction.

• Minimizing the Byproduct: This side reaction can be minimized by the slow, dropwise addition of the isobutyl bromide to the magnesium turnings during the formation of the Grignard reagent. This maintains a low concentration of the alkyl halide in the presence of the formed Grignard reagent.

Q2: My Grignard reaction fails to initiate, or the yield is very poor. What are the critical parameters to control?

A2: Grignard reactions are notoriously sensitive to reaction conditions.

• Anhydrous Conditions: The most critical factor is the complete exclusion of water from the reaction. All glassware must be thoroughly dried (e.g., oven-dried or flame-dried under an inert atmosphere), and anhydrous solvents (typically diethyl ether or THF) must be used. Water will quench the Grignard reagent by protonation, forming isobutane and magnesium salts, thus reducing the yield of the desired alcohol.

• Magnesium Activation: The surface of the magnesium turnings can be coated with a layer of magnesium oxide, which prevents the reaction from starting. Activating the magnesium by crushing the turnings, adding a small crystal of iodine, or a few drops of 1,2-dibromoethane can help initiate the reaction.

• Purity of Reagents: Ensure the isobutyl bromide and formaldehyde (or paraformaldehyde) are pure and dry.

Reduction of 5-Methylhexanoic Acid

Q1: My reduction of 5-methylhexanoic acid with lithium aluminum hydride (LiAlH₄) is not going to completion, and I am recovering starting material. What could be the issue?

A1: Incomplete reduction can be due to several factors.

• Insufficient Reducing Agent: LiAlH₄ reacts with the acidic proton of the carboxylic acid to form a lithium carboxylate salt and hydrogen gas before the reduction of the carbonyl group occurs. Therefore, more than one equivalent of hydride is consumed per mole of carboxylic acid. A molar ratio of at least 1:1 of LiAlH₄ to the carboxylic acid is typically required, with a slight excess often being beneficial.

• Reaction Conditions: While the reaction is often vigorous initially, ensuring it is stirred for a sufficient time at a suitable temperature (e.g., reflux in THF) is important for driving the reaction to completion.

• Purity of LiAlH₄: Lithium aluminum hydride is highly reactive and can decompose upon exposure to moisture. Use fresh, high-quality LiAlH₄.

Q2: Are there any significant byproducts I should be aware of in the LiAlH₄ reduction of 5-methylhexanoic acid?

A2: The reduction of a simple carboxylic acid like 5-methylhexanoic acid with a strong reducing agent like LiAlH₄ is generally a very clean reaction and proceeds in high yield to the primary alcohol.[1] If the starting material is pure, significant organic byproducts are not typically expected. However, impurities in the starting 5-methylhexanoic acid could be reduced to corresponding byproducts. For instance, if the starting material contains other reducible functional groups, they will also be reduced. It is crucial to start with a pure carboxylic acid.

Quantitative Data Summary

The following table summarizes the expected product distribution for the synthesis of 5-methyl-1-hexanol via hydroboration-oxidation. Quantitative data for the other methods are highly dependent on reaction conditions and are not consistently reported in the literature.

Synthesis Method	Starting Material	Desired Product	Major Byproduct	Typical Product Ratio (Desired:Byproduct)
Hydroboration-Oxidation	5-Methyl-1-hexene	5-Methyl-1-hexanol	5-Methyl-2-hexanol	~90:10

Experimental Protocols

Protocol 1: Synthesis of 5-Methyl-1-hexanol via Hydroboration-Oxidation of 5-Methyl-1-hexene

This protocol is adapted from the synthesis of 4-methyl-1-pentanol.

Materials:

• 5-Methyl-1-hexene

• Borane-tetrahydrofuran complex (1 M solution in THF)

• Tetrahydrofuran (THF), anhydrous

• Sodium hydroxide (3 M aqueous solution)

• Hydrogen peroxide (30% aqueous solution)

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate

Procedure:

• Hydroboration:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add 5-methyl-1-hexene (1.0 eq) dissolved in anhydrous THF.

  • Cool the flask to 0 °C in an ice bath.

  • Slowly add the borane-THF complex (1.1 eq) dropwise via the dropping funnel over 30-45 minutes, maintaining the internal temperature below 5 °C.

  • After the addition is complete, stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Oxidation:

  • Cool the reaction mixture back to 0 °C in an ice bath.

  • Slowly and cautiously add the 3 M sodium hydroxide solution, followed by the dropwise addition of 30% hydrogen peroxide. The rate of addition should be controlled to keep the internal temperature below 40 °C.

  • After the addition is complete, remove the ice bath and stir the mixture at room temperature for at least 1 hour.

• Workup and Purification:

  • Transfer the reaction mixture to a separatory funnel.

  • Separate the organic layer. Extract the aqueous layer twice with diethyl ether.

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by fractional distillation to yield pure 5-methyl-1-hexanol.

Protocol 2: GC-MS Analysis of the Reaction Mixture

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890A or equivalent

• Mass Spectrometer: Agilent 5975C or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Carrier Gas: Helium at a constant flow rate of 1 mL/min

• Inlet Temperature: 250 °C

• Oven Program:

  • Initial temperature: 50 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 250 °C

  • Hold at 250 °C for 5 minutes

• MSD Transfer Line: 280 °C

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Scan Range: m/z 35-350

Sample Preparation:

• Dilute a small aliquot of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or diethyl ether).

• Inject 1 µL of the diluted sample into the GC-MS.

Data Analysis:

• Identify the peaks corresponding to 5-methyl-1-hexanol and any byproducts by comparing their mass spectra with a reference library (e.g., NIST).

• Quantify the relative amounts of the product and byproducts by integrating the peak areas in the total ion chromatogram (TIC).

Visualizations

A troubleshooting workflow for the synthesis of 5-methyl-1-hexanol.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]

preventing the formation of side products during the oxidation of 5-Methyl-1-hexanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the formation of side products during the oxidation of 5-Methyl-1-hexanol to 5-Methyl-1-hexanal.

Troubleshooting Guides

Issue: Low Yield of 5-Methyl-1-hexanal and Formation of 5-Methylhexanoic Acid

This is the most common issue, arising from the overoxidation of the desired aldehyde.

Possible Causes and Solutions:

Cause	Solution
Inappropriate Oxidizing Agent	Strong oxidizing agents like Potassium Permanganate (KMnO₄) or Chromic Acid (H₂CrO₄) will readily oxidize the primary alcohol to a carboxylic acid.[1][2] Use a mild oxidizing agent such as Pyridinium Chlorochromate (PCC), Dess-Martin Periodinane (DMP), or a Swern oxidation protocol.[2][3]
Presence of Water in the Reaction	Water can react with the intermediate aldehyde to form a hydrate, which is easily oxidized to the carboxylic acid.[4][5][6] Ensure all glassware is thoroughly dried and use anhydrous solvents. Reactions should be run under an inert atmosphere (e.g., Nitrogen or Argon) to prevent moisture from the air from interfering.
Reaction Temperature Too High	Higher temperatures can promote overoxidation.
Incorrect Stoichiometry	An excess of the oxidizing agent can lead to overoxidation.[2]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low aldehyde yield.

Issue: Formation of a Tar-Like Material in the Reaction Mixture

This is often observed when using chromium-based reagents like PCC.

Possible Cause and Solution:

Cause	Solution
Precipitation of Reduced Chromium Salts	The reduced form of chromium and other byproducts can precipitate as a sticky, dark material, making product isolation difficult.[7]

Frequently Asked Questions (FAQs)

Q1: What is the primary side product when oxidizing 5-Methyl-1-hexanol?

The most common side product is 5-methylhexanoic acid, which results from the overoxidation of the desired product, 5-methyl-1-hexanal.[1][2]

Q2: Why is my reaction producing the carboxylic acid instead of the aldehyde?

This is likely due to one of two reasons: either you are using a strong oxidizing agent, or there is water present in your reaction mixture.[2][4] Strong oxidants will readily convert the primary alcohol to a carboxylic acid.[2] Even with a mild oxidant, the presence of water allows for the formation of an aldehyde hydrate, which is then rapidly oxidized to the carboxylic acid.[4][6]

Q3: Which oxidizing agents are recommended to selectively form 5-Methyl-1-hexanal?

To selectively oxidize 5-Methyl-1-hexanol to the aldehyde and stop the reaction at that stage, it is crucial to use a mild oxidizing agent.[2][3] Recommended reagents include:

• Pyridinium chlorochromate (PCC) [7][8]

• Dess-Martin Periodinane (DMP) [2][3]

• Swern Oxidation conditions (using dimethyl sulfoxide (DMSO), oxalyl chloride, and a hindered base like triethylamine)[2][9][10]

• TEMPO-mediated oxidation [11][12]

Q4: How can I minimize the formation of tar when using PCC?

The addition of an adsorbent like Celite or molecular sieves to the reaction mixture before adding the PCC can help.[7] The tar-like byproducts will adsorb onto the solid support, simplifying the work-up and isolation of the product.[7]

Q5: Is it necessary to run the reaction under an inert atmosphere?

Yes, it is highly recommended. An inert atmosphere of nitrogen or argon will prevent atmospheric moisture from entering your reaction, thus minimizing the risk of overoxidation to the carboxylic acid.

Experimental Protocols

Protocol 1: Oxidation of 5-Methyl-1-hexanol using Pyridinium Chlorochromate (PCC)

This protocol is adapted from general procedures for the PCC oxidation of primary alcohols.[7]

Materials:

• 5-Methyl-1-hexanol

• Pyridinium chlorochromate (PCC)

• Celite

• Anhydrous dichloromethane (DCM)

• Anhydrous diethyl ether

• Silica gel

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add PCC (1.5 equivalents) and Celite (an equal weight to the PCC).

• Add anhydrous DCM to the flask to create a slurry.

• In a separate flask, dissolve 5-Methyl-1-hexanol (1 equivalent) in anhydrous DCM.

• Slowly add the solution of 5-Methyl-1-hexanol to the stirring PCC slurry at room temperature.

• Monitor the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.[7]

• Upon completion, dilute the reaction mixture with anhydrous diethyl ether and stir for 15 minutes.

• Filter the mixture through a pad of silica gel to remove the chromium salts and Celite.

• Wash the silica pad with additional diethyl ether.

• Combine the organic filtrates and remove the solvent under reduced pressure to yield the crude 5-Methyl-1-hexanal.

• The crude product can be further purified by distillation or column chromatography if necessary.

Experimental Workflow for PCC Oxidation:

Caption: Workflow for PCC oxidation of 5-Methyl-1-hexanol.

Protocol 2: Swern Oxidation of 5-Methyl-1-hexanol

This protocol is based on general procedures for the Swern oxidation.[10][13][14]

Materials:

• 5-Methyl-1-hexanol

• Oxalyl chloride

• Dimethyl sulfoxide (DMSO)

• Triethylamine (Et₃N)

• Anhydrous dichloromethane (DCM)

• Water

• Brine

• Sodium sulfate (Na₂SO₄) or Magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere setup (Nitrogen or Argon)

• Low-temperature bath (e.g., dry ice/acetone, -78 °C)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add anhydrous DCM and cool to -78 °C.

• Slowly add oxalyl chloride (1.5 equivalents) to the cold DCM.

• In a separate flask, dissolve DMSO (2.2 equivalents) in anhydrous DCM.

• Slowly add the DMSO solution to the oxalyl chloride solution at -78 °C. Stir for 15 minutes.

• Dissolve 5-Methyl-1-hexanol (1 equivalent) in anhydrous DCM and add it dropwise to the reaction mixture at -78 °C. Stir for 30 minutes.

• Add triethylamine (5 equivalents) dropwise to the reaction mixture at -78 °C.

• After stirring for 10 minutes at -78 °C, remove the cooling bath and allow the reaction to warm to room temperature.

• Quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 5-Methyl-1-hexanal.

• Further purification can be achieved by distillation or column chromatography.

Quantitative Data Summary

The following table summarizes typical yields for the oxidation of primary alcohols to aldehydes using the recommended methods. Actual yields for 5-Methyl-1-hexanol may vary depending on the specific reaction conditions and scale.

Oxidation Method	Typical Yield Range (%)	Key Advantages	Key Disadvantages
PCC Oxidation	70-90	Readily available reagent, relatively simple procedure.	Toxic chromium byproduct, can form tar-like substances.[7][15]
Swern Oxidation	85-98	High yields, mild conditions, avoids toxic metals.[9][10]	Requires low temperatures (-78 °C), produces malodorous dimethyl sulfide byproduct.[9]
DMP Oxidation	80-95	Mild conditions, commercially available reagent.	Can be expensive, reagent is shock-sensitive.
TEMPO-mediated Oxidation	80-95	Catalytic, uses a benign terminal oxidant (e.g., bleach).	Can be sensitive to substrate structure.

References

• 1. studymind.co.uk [studymind.co.uk]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Alcohol Oxidation Mechanisms and Practice Problems - Chemistry Steps [chemistrysteps.com]
• 4. Overoxidation of primary alcohols to carboxylic acids is caused by the wa.. [askfilo.com]
• 5. Alcohol oxidation - Wikipedia [en.wikipedia.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. organic-synthesis.com [organic-synthesis.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Swern Oxidation [organic-chemistry.org]
• 10. alfa-chemistry.com [alfa-chemistry.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Aldehyde synthesis by oxidation of alcohols and rearrangements [organic-chemistry.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Swern Oxidation: Reaction Mechanism | NROChemistry [nrochemistry.com]
• 15. Pyridinium Chlorochromate (PCC) [organic-chemistry.org]

troubleshooting low yields in the esterification of 5-Methyl-1-hexanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low yields in the esterification of 5-Methyl-1-hexanol.

Troubleshooting Guide: Low Ester Yields

Low yields in the esterification of 5-Methyl-1-hexanol can arise from several factors, from reaction equilibrium to purification inefficiencies. This guide provides a systematic approach to identifying and resolving common issues.

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Technical Support Center: Purification of 5-Methyl-1-hexanol via Azeotropic Distillation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing azeotropic distillation to purify 5-Methyl-1-hexanol.

Frequently Asked Questions (FAQs)

Q1: Why is azeotropic distillation necessary for purifying 5-Methyl-1-hexanol?

A1: 5-Methyl-1-hexanol, like many higher alcohols, is expected to form a minimum-boiling azeotrope with water. An azeotrope is a mixture of liquids that has a constant boiling point and composition throughout distillation, making separation by conventional fractional distillation impossible.[1] Azeotropic distillation is an enhanced technique that introduces a third component, an entrainer, to break this azeotrope, allowing for the removal of water and purification of the 5-Methyl-1-hexanol.[2]

Q2: How do I select a suitable entrainer for the 5-Methyl-1-hexanol/water separation?

A2: A suitable entrainer should form a new, low-boiling azeotrope with one of the components (in this case, water) that has a lower boiling point than the 5-Methyl-1-hexanol/water azeotrope.[2][3] The entrainer should also be immiscible with water upon condensation, allowing for separation in a decanter (like a Dean-Stark apparatus). For the purification of 5-Methyl-1-hexanol, hydrocarbons such as cyclohexane, toluene, or heptane are potential candidates.[2] The selection depends on the boiling points of the respective azeotropes and the desired operating temperatures.

Q3: My overhead condensate is not separating into two distinct liquid layers in the decanter. What should I do?

A3: This indicates a failure of the heterogeneous azeotrope to break upon condensation.[4] This could be due to several factors:

• Incorrect Entrainer: The chosen entrainer may be too miscible with the alcohol-water mixture at the decanter temperature.

• Temperature: The decanter may be too warm, increasing the mutual solubility of the phases. Ensure adequate cooling of the condenser.

• Contamination: Impurities in the feed can act as surfactants, leading to the formation of an emulsion.[4]

Q4: The distillation column is flooding or showing an unexpectedly high-pressure drop. What is the cause?

A4: Column flooding can be caused by:

• Excessive Reboiler Duty: An overly high boil-up rate generates a large volume of vapor that the column cannot handle. Reduce the heat input to the reboiler.

• Improper Column Packing: If you are using a packed column, improper packing or fouling can lead to poor liquid distribution and flooding.

• System Startup Issues: Trapped inert gases during startup can cause pressure spikes. Ensure the system is properly purged before heating.

Q5: The purity of my 5-Methyl-1-hexanol is lower than expected. What are the possible reasons?

A5: Low product purity can result from several issues:

• Insufficient Entrainer: There may not be enough entrainer to effectively remove all the water.

• Inadequate Reflux: A proper reflux ratio is crucial for efficient separation. Ensure the organic layer is being returned to the column from the decanter.

• Entrainer Loss: Check for any leaks in the system that could lead to a loss of the entrainer.

• Feed Composition: The initial water content might be higher than anticipated, requiring adjustments to the process parameters.

Troubleshooting Guide

The following table summarizes common problems, their potential causes, and recommended solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
No phase separation in the decanter	1. Entrainer is too miscible with the aqueous phase. 2. Decanter temperature is too high. 3. Presence of impurities acting as emulsifiers.[4]	1. Select a less miscible entrainer. 2. Ensure efficient cooling of the overhead condenser. 3. Pre-treat the feed to remove impurities.
Column Flooding	1. Excessive heat input to the reboiler. 2. Obstruction or fouling in the column packing.	1. Reduce the heating mantle's power setting. 2. Inspect and, if necessary, clean or repack the distillation column.
Low Purity of 5-Methyl-1-hexanol	1. Insufficient amount of entrainer. 2. Incorrect reflux ratio. 3. Leaks in the system leading to entrainer loss.	1. Increase the amount of entrainer. 2. Adjust the reflux ratio to favor the return of the organic phase. 3. Check all joints and connections for leaks.
Temperature at the distillation head is unstable	1. Inconsistent heating of the reboiler. 2. Fluctuations in the cooling water flow to the condenser.	1. Ensure a stable heat supply to the reboiler. 2. Maintain a constant and adequate flow of cooling water.

Data Presentation

The following tables provide relevant physical properties for 5-Methyl-1-hexanol and potential entrainers.

Table 1: Physical Properties of 5-Methyl-1-hexanol and Water

Compound	CAS Number	Molecular Weight ( g/mol )	Boiling Point (°C at 760 mmHg)	Density (g/mL at 25°C)
5-Methyl-1-hexanol	627-98-5	116.20	167-168[5]	0.823[5]
Water	7732-18-5	18.02	100	0.997

Table 2: Properties of Potential Entrainers and their Azeotropes with Water

Entrainer	Boiling Point (°C)	Water Azeotrope Boiling Point (°C)	Entrainer in Azeotrope (wt%)	Notes
Cyclohexane	80.7	69.8	91.5	Forms a heterogeneous azeotrope.
Toluene	110.6	84.1[4]	80.0	Forms a heterogeneous azeotrope.[4]
n-Heptane	98.4	~80	~50	Forms a heterogeneous azeotrope.[6]

Note: Azeotropic data can vary slightly with pressure.

Experimental Protocols

Protocol: Lab-Scale Azeotropic Distillation of 5-Methyl-1-hexanol using a Dean-Stark Apparatus

Objective: To remove water from a 5-Methyl-1-hexanol sample using an entrainer.

Apparatus:

• Round-bottom flask (reboiler) with a heating mantle

• Packed distillation column (e.g., Vigreux or packed with Raschig rings)

• Dean-Stark trap

• Condenser

• Thermometer or temperature probe

• Receiving flask for the purified product

Procedure:

• Setup: Assemble the distillation apparatus as shown in the workflow diagram below. Ensure all glass joints are properly sealed.

• Charging the Flask: Charge the round-bottom flask with the impure 5-Methyl-1-hexanol and the selected entrainer (e.g., toluene). The volume of the entrainer should be sufficient to fill the Dean-Stark trap.

• Heating: Begin heating the mixture in the round-bottom flask using the heating mantle.

• Distillation: As the mixture boils, the vapor containing the entrainer-water azeotrope will rise through the column. The temperature at the head of the column should stabilize at the boiling point of the ternary azeotrope.

• Phase Separation: The condensed vapor will collect in the Dean-Stark trap. Being immiscible, the water and the entrainer will form two distinct layers.

• Water Removal: The denser aqueous layer will settle at the bottom of the trap and can be periodically drained. The less dense organic layer (entrainer) will overflow and return to the distillation flask.

• Completion: The distillation is complete when no more water collects in the Dean-Stark trap. The temperature at the distillation head will then rise towards the boiling point of the pure entrainer or the 5-Methyl-1-hexanol/entrainer mixture.

• Purification: At this point, the heat can be turned off. The purified, anhydrous 5-Methyl-1-hexanol remains in the round-bottom flask. Further distillation can be performed to separate the 5-Methyl-1-hexanol from the entrainer if necessary.

Visualizations

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Azeotropic distillation - Wikipedia [en.wikipedia.org]
• 3. ddbst.com [ddbst.com]
• 4. Azeotropic Distillation | Environmental Isotope Laboratory | University of Waterloo [uwaterloo.ca]
• 5. physicsforums.com [physicsforums.com]
• 6. physicsforums.com [physicsforums.com]

storage and handling guidelines for 5-Methyl-1-hexanol to prevent degradation

This guide provides researchers, scientists, and drug development professionals with essential information on the proper storage and handling of 5-Methyl-1-hexanol to prevent its degradation and ensure experimental integrity.

Frequently Asked Questions (FAQs)

Q1: What is the optimal storage temperature for 5-Methyl-1-hexanol?

A1: 5-Methyl-1-hexanol should be stored in a cool, dry, and well-ventilated place.[1][2] While specific temperature ranges are not consistently provided, room temperature is generally acceptable. For long-term storage, refrigeration may be considered to minimize any potential for slow degradation.

Q2: What type of container should I use to store 5-Methyl-1-hexanol?

A2: It is crucial to store 5-Methyl-1-hexanol in a tightly closed container to prevent exposure to air and moisture.[1][2][3] Glass containers are generally suitable. It is important to note that this alcohol can attack some plastics, so plastic containers should be avoided unless their compatibility is confirmed.

Q3: Are there any substances that are incompatible with 5-Methyl-1-hexanol?

A3: Yes, 5-Methyl-1-hexanol is incompatible with strong oxidizing agents, acetyl bromide, concentrated sulfuric acid in the presence of strong hydrogen peroxide, hypochlorous acid, and isocyanates. Contact with these substances can lead to vigorous or even explosive reactions and should be strictly avoided.

Q4: I've noticed a change in the appearance or odor of my 5-Methyl-1-hexanol. What could be the cause?

A4: A change in appearance or the detection of a sharp, unpleasant odor could indicate degradation. As a primary alcohol, 5-Methyl-1-hexanol is susceptible to oxidation, which can form 5-methylhexanal (an aldehyde) and subsequently 5-methylhexanoic acid (a carboxylic acid). If you suspect degradation, it is advisable to use a fresh, unopened sample for your experiments to ensure the purity of your starting material.

Q5: How should I handle 5-Methyl-1-hexanol to minimize exposure and ensure safety?

A5: Always handle 5-Methyl-1-hexanol in a well-ventilated area, preferably in a chemical fume hood.[1][2] Personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, should be worn.[1] Avoid inhalation of vapors and contact with skin and eyes.[1]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Inconsistent Experimental Results	Degradation of 5-Methyl-1-hexanol due to improper storage.	- Verify the storage conditions of your sample. - Check for any changes in appearance or odor. - If degradation is suspected, use a fresh, unopened bottle of 5-Methyl-1-hexanol. - Consider running a quality control check (e.g., GC-MS) on your sample to confirm its purity.
Visible Impurities or Color Change in the Liquid	Oxidation or contamination of the alcohol.	- Do not use the compromised material. - Dispose of the degraded sample according to your institution's hazardous waste disposal guidelines. - Review your storage and handling procedures to prevent future contamination.
Pressure Buildup in the Container	Slow decomposition leading to the formation of gaseous byproducts (unlikely under proper storage).	- Handle the container with extreme caution in a fume hood. - Carefully vent the container. - Dispose of the material as hazardous waste.

Storage and Handling Summary

Parameter	Guideline	Rationale
Temperature	Store in a cool, dry place.	Minimizes the rate of potential degradation reactions.
Atmosphere	Keep container tightly sealed. An inert atmosphere (e.g., nitrogen or argon) can be used for long-term storage.	Prevents exposure to oxygen and moisture, which can lead to oxidation.
Light Exposure	Store in a dark place or in an amber glass bottle.	Although not explicitly stated in the search results, it is a general good practice for chemical storage to prevent potential light-catalyzed degradation.
Container Material	Use glass containers. Avoid certain plastics.	Prevents leaching from or reaction with the container material.
Incompatible Substances	Strong oxidizing agents, acetyl bromide, concentrated sulfuric acid and hydrogen peroxide, hypochlorous acid, isocyanates.	To prevent hazardous and potentially explosive reactions.

Experimental Protocols

While specific experimental protocols for the use of 5-Methyl-1-hexanol are application-dependent, the following general guidelines should be followed to prevent degradation during an experiment:

• Use in a Well-Ventilated Area: Conduct all work in a chemical fume hood to avoid inhalation of vapors.

• Maintain an Inert Atmosphere: For reactions sensitive to oxidation, it is recommended to work under an inert atmosphere (e.g., nitrogen or argon).

• Avoid Heat and Ignition Sources: 5-Methyl-1-hexanol is a flammable liquid. Keep it away from open flames, hot plates, and other potential ignition sources.[1][2]

• Use Clean and Dry Glassware: Ensure all glassware is thoroughly cleaned and dried to prevent contamination.

Visual Guides

Caption: Recommended workflow for the storage and handling of 5-Methyl-1-hexanol to prevent degradation.

Caption: Potential degradation pathway of 5-Methyl-1-hexanol via oxidation.

References

• 1. reddit.com [reddit.com]
• 2. Alcohol Reactivity [www2.chemistry.msu.edu]
• 3. crab.rutgers.edu [crab.rutgers.edu]

Reference Data & Comparative Studies

Validating the Purity of 5-Methyl-1-hexanol: A Comparative Guide to Capillary Gas Chromatography

For Researchers, Scientists, and Drug Development Professionals

In the synthesis and development of new chemical entities, ensuring the purity of starting materials and intermediates is paramount. 5-Methyl-1-hexanol, a versatile branched-chain alcohol, is utilized in various synthetic pathways. Its purity directly impacts reaction yields, impurity profiles of subsequent products, and the overall success of a research or development campaign. This guide provides a comprehensive overview of the validation of 5-Methyl-1-hexanol purity using capillary gas chromatography (GC), offers a comparison with alternative analytical techniques, and presents supporting experimental protocols and data.

Capillary Gas Chromatography: The Gold Standard for Volatile Impurity Analysis

Capillary Gas Chromatography (GC) is a powerful analytical technique for separating and quantifying volatile and semi-volatile compounds.[1] Its high resolution and sensitivity make it the ideal method for assessing the purity of 5-Methyl-1-hexanol and identifying potential impurities.[1] A typical GC system utilizes a carrier gas to move the vaporized sample through a long, thin capillary column coated with a stationary phase. The separation is based on the differential partitioning of the analytes between the mobile (gas) and stationary phases.

Experimental Protocol for Purity Validation by Capillary GC

This protocol outlines a general procedure for the validation of 5-Methyl-1-hexanol purity. Specific parameters may require optimization based on the available instrumentation and potential impurities.

1. Instrumentation and Consumables:

• Gas Chromatograph: Equipped with a Flame Ionization Detector (FID) and a capillary column.

• Capillary Column: A polar column such as a DB-Wax or ZB-WAX (e.g., 60m x 0.53mm x 1.0µm) is recommended for good peak shape and separation of alcohols.[2] A non-polar column like HP-5 can also be used.[3]

• Carrier Gas: High-purity nitrogen or helium.[4]

• Reagents: 5-Methyl-1-hexanol reference standard (high purity), 5-Methyl-1-hexanol sample for analysis, and a suitable solvent (e.g., dichloromethane).[2]

2. Chromatographic Conditions:

• Injector Temperature: 250 °C

• Detector (FID) Temperature: 280 °C

• Oven Temperature Program:

  • Initial Temperature: 70 °C, hold for 5 minutes

  • Ramp: Increase to 220 °C at a rate of 10 °C/minute

  • Hold: Hold at 220 °C for 10 minutes

• Carrier Gas Flow Rate: 1.5 mL/minute (constant flow)

• Injection Volume: 1 µL

• Split Ratio: 50:1

3. Sample Preparation:

• Standard Solution: Accurately weigh approximately 100 mg of the 5-Methyl-1-hexanol reference standard into a 10 mL volumetric flask and dilute to volume with the chosen solvent.

• Sample Solution: Prepare the 5-Methyl-1-hexanol sample in the same manner as the standard solution.

4. Analysis and Purity Calculation:

• Inject the standard and sample solutions into the GC system.

• Identify the peak corresponding to 5-Methyl-1-hexanol based on the retention time of the reference standard.

• Integrate the peak areas of all components in the chromatogram.

• Calculate the purity of the 5-Methyl-1-hexanol sample using the area percent method:

  Purity (%) = (Area of 5-Methyl-1-hexanol Peak / Total Area of all Peaks) x 100

Data Presentation: A Representative Analysis

The following table summarizes typical results from the GC analysis of a 5-Methyl-1-hexanol sample, including potential impurities.

Peak No.	Component Name	Retention Time (min)	Peak Area	Area %
1	Solvent (Dichloromethane)	2.5	15000	-
2	Isoamyl alcohol	8.2	2500	0.25
3	1-Hexanol	9.5	5000	0.50
4	5-Methyl-1-hexanol	11.8	989500	98.95
5	5-Methylhexanoic acid	15.3	3000	0.30

Note: This data is illustrative. Actual retention times and peak areas will vary depending on the specific GC conditions and sample composition.

Potential Impurities in 5-Methyl-1-hexanol

Impurities in 5-Methyl-1-hexanol can originate from the synthetic route or degradation. Common potential impurities include:

• Isomeric Alcohols: Other C7 alcohols with different branching.

• Related Alcohols: Such as 1-hexanol or other "fusel oils".[1]

• Unreacted Starting Materials: For instance, if synthesized by the reduction of 5-methylhexanoic acid, the acid itself could be an impurity.

• By-products of Synthesis: Other compounds formed during the reaction.

Workflow for GC Purity Validation

The following diagram illustrates the logical workflow for the validation of 5-Methyl-1-hexanol purity using capillary gas chromatography.

Workflow for Purity Validation by GC.

Comparison with Alternative Analytical Methods

While capillary GC is the preferred method for 5-Methyl-1-hexanol purity assessment, other techniques can be employed, each with its own advantages and limitations.

Analytical Method	Principle	Advantages	Disadvantages
Capillary Gas Chromatography (GC)	Separation based on volatility and interaction with a stationary phase.	High resolution and sensitivity for volatile compounds.[1] Quantitative and can identify unknown impurities when coupled with a mass spectrometer (GC-MS).	Requires the analyte to be volatile and thermally stable.[5]
High-Performance Liquid Chromatography (HPLC)	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Suitable for a wide range of compounds, including non-volatile and thermally labile substances.[5]	Lower resolution for small, volatile, and structurally similar alcohols compared to capillary GC. Requires the analyte to be soluble in the mobile phase.
Titration (e.g., Acetylation)	Chemical reaction to quantify the hydroxyl group.	Cost-effective and does not require sophisticated instrumentation.	Not specific; it quantifies all reactive hydroxyl groups, not just 5-Methyl-1-hexanol. Low sensitivity and cannot identify or quantify individual impurities.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Measures the magnetic properties of atomic nuclei.	Provides detailed structural information and can be used for quantitative analysis (qNMR) without a reference standard for the analyte.	Lower sensitivity compared to GC. Complex mixtures can lead to overlapping signals, making quantification difficult. Higher instrumentation cost.

Logical Relationship of Analytical Method Selection

The choice of analytical method depends on the specific requirements of the analysis. The following diagram illustrates the decision-making process.

References

• 1. d1lqgfmy9cwjff.cloudfront.net [d1lqgfmy9cwjff.cloudfront.net]
• 2. An Improved Method For The Determination Of Purity Of 1 Hexanol In [quickcompany.in]
• 3. 1-Hexanol, 5-methyl- [webbook.nist.gov]
• 4. pharmaguru.co [pharmaguru.co]
• 5. GC Vs. HPLC: A Comprehensive Comparison And Practical Applications - Blog - News [alwsci.com]

A Comparative Guide to the Spectroscopic Analysis of 5-Methyl-1-hexanol

This guide provides a detailed interpretation of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra for 5-methyl-1-hexanol. The data presented serves as a benchmark for researchers, enabling clear structural verification and differentiation from isomeric and related compounds. The unique spectral signatures discussed are crucial for confirming the identity and purity of 5-methyl-1-hexanol in research and development settings.

Molecular Structure and Atom Labeling

For clarity in spectral assignment, the carbon and proton environments of 5-methyl-1-hexanol are systematically labeled. The structure contains seven distinct carbon environments and seven unique proton environments, with the two terminal methyl groups being chemically equivalent.

Caption: Labeled structure of 5-Methyl-1-hexanol.

Experimental Protocol

NMR Sample Preparation and Data Acquisition

A sample of 5-methyl-1-hexanol (approximately 10-20 mg) is dissolved in 0.6-0.7 mL of deuterated chloroform (CDCl₃). A small amount of tetramethylsilane (TMS) is added to serve as an internal standard for chemical shift referencing (δ = 0.00 ppm). The solution is transferred to a 5 mm NMR tube.[1]

¹H and ¹³C NMR spectra are recorded on a 400 MHz spectrometer at room temperature (25 °C).[2] For quantitative ¹³C NMR, inverse-gated decoupling is used to suppress the Nuclear Overhauser Effect (nOe) and allow for accurate integration, though this requires significantly longer acquisition times due to the long relaxation delays needed.[3]

Caption: Standard workflow for NMR spectral analysis.

Results: ¹H and ¹³C NMR Data

The acquired NMR data are summarized below. Chemical shifts (δ) are reported in parts per million (ppm) relative to TMS.

Table 1: ¹H NMR Data (400 MHz, CDCl₃)

Signal Label	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
Hf	0.88	Doublet (d)	6H	2 x -CH₃
Hc, Hd	1.15-1.25	Multiplet (m)	4H	-CH₂-CH₂-
Hb	1.55	Quintet (quin)	2H	CH₂ -CH₂OH
He	1.63	Multiplet (m)	1H	-CH (CH₃)₂
HOH	~1.7 (variable)	Broad Singlet (br s)	1H	-OH
Ha	3.65	Triplet (t)	2H	-CH₂-OH

Note: The chemical shift of the hydroxyl proton (HOH) is variable and depends on concentration, temperature, and solvent purity. Its signal can be confirmed by a D₂O shake, which causes the peak to disappear.[4][5]

Table 2: ¹³C NMR Data (100 MHz, CDCl₃)

Carbon Label	Chemical Shift (δ, ppm)	Carbon Type
C6, C7	22.6	CH₃
C5	27.9	CH
C3	29.3	CH₂
C2	32.4	CH₂
C4	38.8	CH₂
C1	63.2	CH₂

Comparative Interpretation and Discussion

The ¹H and ¹³C NMR spectra provide unambiguous evidence for the structure of 5-methyl-1-hexanol. The key features allow for clear differentiation from its structural isomers.

¹H NMR Spectrum Interpretation

• Isopropyl Signature (Hf, He): The most telling feature is the signal for the two equivalent methyl groups (Hf) appearing as a doublet at 0.88 ppm . This doublet, integrating to 6H, arises from coupling to the single adjacent methine proton (He). Correspondingly, the methine proton (He) appears as a complex multiplet at 1.63 ppm , being split by the six Hf protons and the two Hd protons. This distinct doublet-multiplet pattern is a hallmark of a terminal isopropyl group, –CH(CH₃)₂, and is the primary feature distinguishing this molecule from straight-chain isomers like n-heptanol or isomers with different branching, such as 2-methyl-1-hexanol.

• Hydroxymethyl Group (Ha, HOH): The protons on the carbon bearing the hydroxyl group (Ha) are deshielded by the electronegative oxygen atom, resulting in a downfield chemical shift to 3.65 ppm .[6] This signal appears as a triplet due to coupling with the two adjacent protons on C2 (Hb). The hydroxyl proton itself typically appears as a broad singlet and does not usually couple with adjacent protons due to rapid chemical exchange.[5][6]

• Methylene Chain (Hb, Hc, Hd): The remaining three methylene groups appear in the aliphatic region between 1.15 and 1.55 ppm . The C2 protons (Hb) at 1.55 ppm are resolved as a quintet, being split by both the Ha and Hc protons. The signals for Hc and Hd overlap in a complex multiplet.

¹³C NMR Spectrum Interpretation

The proton-decoupled ¹³C NMR spectrum shows six distinct signals, confirming the presence of six unique carbon environments, as the two terminal methyl carbons (C6, C7) are chemically equivalent.

• C1 Carbon: The carbon bonded to the hydroxyl group (C1) is the most deshielded among the aliphatic carbons, appearing at 63.2 ppm due to the strong electron-withdrawing effect of the oxygen atom.[6]

• Terminal Methyl Carbons (C6, C7): The equivalent methyl carbons appear furthest upfield at 22.6 ppm , which is characteristic of terminal, unsubstituted sp³ carbons.

• Aliphatic Chain Carbons (C2-C5): The other carbons of the chain (C2, C3, C4, C5) appear in the range of 27.9 to 38.8 ppm , consistent with a saturated alkyl framework. The unique chemical shift for each confirms the specific branching pattern of the molecule.

In comparison, a straight-chain isomer like n-heptanol would display seven distinct signals in its ¹³C NMR spectrum, while an isomer like 2-methyl-1-hexanol would exhibit a different set of chemical shifts due to the altered position of the methyl branch.

References

• 1. pydio.campus.nd.edu [pydio.campus.nd.edu]
• 2. rsc.org [rsc.org]
• 3. sc.edu [sc.edu]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 17.11 Spectroscopy of Alcohols and Phenols – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]

A Comparative Analysis of the Olfactory Properties of 5-Methyl-1-hexanol and Its Isomers

A detailed examination of the distinct scent profiles of 5-Methyl-1-hexanol and its structural isomers reveals the subtle yet significant impact of methyl group placement on olfactory perception. While sharing the same chemical formula, these C7 alcohols exhibit a range of aromatic characteristics, from fruity and green to sweaty and complex chemical notes.

This guide provides a comprehensive comparison of the olfactory properties of 5-Methyl-1-hexanol and its key isomers: 2-Methyl-1-hexanol, 3-Methyl-1-hexanol, and 4-Methyl-1-hexanol. The information presented is intended for researchers, scientists, and professionals in the fields of flavor, fragrance, and drug development.

Olfactory Profile Comparison

The position of the methyl group along the hexanol backbone plays a crucial role in defining the odor characteristics of each isomer. 5-Methyl-1-hexanol is generally characterized by a pleasant "fruity" and "green" aroma. In contrast, its isomers present more varied and sometimes less desirable scent profiles.

Compound	CAS Number	Odor Description
5-Methyl-1-hexanol	627-98-5	Fruity, Green
2-Methyl-1-hexanol	624-22-6	Fragrant, Fruity
3-Methyl-1-hexanol	13231-81-7	Component of Brazilian wine aroma
4-Methyl-1-hexanol	818-49-5	Sweaty, Fruity
1-Hexanol	111-27-3	Pungent, Ethereal, Fusel oil, Fruity, Alcoholic, Sweet, Green, Winey, Fatty
2-Hexanol	626-93-7	Chemical, Winey, Fruity, Fatty, Terpenic, Cauliflower
2-Ethyl-1-hexanol	104-76-7	-

Table 1: Comparison of Odor Descriptions for 5-Methyl-1-hexanol and Its Isomers.

Quantitative Olfactory Data

Compound	Odor Threshold (ppm)
1-Hexanol	0.007 - 0.01
2-Ethyl-1-hexanol	0.075 (perception)

Table 2: Odor Threshold Values for Related Hexanol Compounds. The odor perception threshold for 2-ethyl-1-hexanol is noted as 0.075 ppm.[1]

Experimental Protocols

The characterization of the olfactory properties of volatile compounds relies on established sensory analysis methodologies.

Odor Threshold Determination

The odor threshold is typically determined using a standardized olfactometry method, such as the triangle odor bag method.[2] This involves a panel of trained assessors who are presented with a series of diluted odor samples in odor-free air. The concentration at which 50% of the panel can reliably detect the odor is defined as the odor detection threshold.

Gas Chromatography-Olfactometry (GC-O)

Gas Chromatography-Olfactometry (GC-O) is a powerful technique used to identify the specific volatile compounds responsible for the aroma of a sample. The method combines the separation capabilities of gas chromatography with human sensory perception. As individual compounds elute from the GC column, they are directed to a sniffing port where a trained panelist assesses and describes the odor. This allows for the correlation of specific chemical compounds with their perceived aroma characteristics. The general workflow for GC-O analysis is depicted below.

Figure 1: A generalized workflow for Gas Chromatography-Olfactometry (GC-O) analysis.

Olfactory Signaling Pathways

The perception of odor begins with the interaction of odorant molecules with olfactory receptors (ORs), which are G-protein coupled receptors located on the cilia of olfactory sensory neurons in the nasal cavity. While the specific ORs that respond to 5-Methyl-1-hexanol and its isomers have not been definitively identified in the available literature, the general mechanism of olfactory signal transduction is well-established. The binding of an odorant to its specific OR initiates a signaling cascade, leading to the generation of an electrical signal that is transmitted to the brain for processing and perception of the smell.

The following diagram illustrates the simplified logical flow of olfactory signal transduction.

Figure 2: Simplified logical flow of an olfactory signaling pathway.

References

• 1. Comprehensive review of 2‐ethyl‐1‐hexanol as an indoor air pollutant - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cetjournal.it [cetjournal.it]

Quantitative Analysis of 5-Methyl-1-hexanol: A Comparative Guide to Titration, GC, and HPLC Methods

For researchers, scientists, and drug development professionals requiring accurate quantification of 5-Methyl-1-hexanol, selecting the appropriate analytical technique is paramount for reliable results. This guide provides a comprehensive comparison of three common analytical methods: classical titration, Gas Chromatography (GC), and High-Performance Liquid Chromatography (HPLC). Each method's principles, experimental protocols, and performance characteristics are detailed to facilitate an informed decision based on available instrumentation, sample matrix, and desired sensitivity.

Method Comparison

The choice of analytical method for the quantification of 5-Methyl-1-hexanol hinges on a variety of factors including the concentration of the analyte, the complexity of the sample matrix, and the required throughput. While titration offers a cost-effective and straightforward approach, chromatographic techniques like GC and HPLC provide higher sensitivity and specificity, particularly for complex mixtures.

Feature	Titration (Back-Titration)	Gas Chromatography (GC-FID)	High-Performance Liquid Chromatography (HPLC-RID)
Principle	Oxidation of the alcohol followed by volumetric analysis of the excess oxidant.	Separation of volatile compounds based on their partitioning between a gaseous mobile phase and a liquid or solid stationary phase.	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.
Applicability	Suitable for relatively pure samples with concentrations typically in the g/L range.	Ideal for volatile and thermally stable compounds like 5-Methyl-1-hexanol.	Suitable for a wide range of compounds, including those that are non-volatile or thermally labile.
Sensitivity	Lower sensitivity compared to chromatographic methods.	High sensitivity, especially with a Flame Ionization Detector (FID).	Moderate sensitivity with a Refractive Index Detector (RID), which is a universal detector suitable for compounds without a UV chromophore.
Specificity	Lower specificity; other reducing agents in the sample can interfere.	High specificity based on retention time.	High specificity based on retention time.
Sample Preparation	Minimal, may involve dilution.	Can range from simple dilution to more complex extraction or derivatization depending on the matrix.	Typically involves dilution in the mobile phase and filtration.
Analysis Time	Relatively fast per sample, but can be labor-intensive for multiple samples.	Typically faster per sample for automated systems.	Can be longer depending on the column and mobile phase.
Instrumentation	Basic laboratory glassware (burette, pipettes, flasks) and reagents.	Gas chromatograph with a Flame Ionization Detector.	HPLC system with a pump, injector, column, and a Refractive Index Detector.
Cost	Low initial investment and running costs.	Higher initial investment and running costs (gases, columns).	High initial investment and running costs (solvents, columns).

Experimental Protocols

Titration: Redox Back-Titration Method

This method involves the oxidation of 5-Methyl-1-hexanol with a known excess of a strong oxidizing agent, potassium dichromate, in an acidic medium. The unreacted potassium dichromate is then determined by a back-titration with a standard solution of sodium thiosulfate.

Materials:

• Potassium dichromate (K₂Cr₂O₇) solution (e.g., 0.1 N)

• Concentrated Sulfuric Acid (H₂SO₄)

• Potassium iodide (KI)

• Sodium thiosulfate (Na₂S₂O₃) standard solution (e.g., 0.1 N)

• Starch indicator solution

• 5-Methyl-1-hexanol sample

Procedure:

• Accurately pipette a known volume of the 5-Methyl-1-hexanol sample into a conical flask.

• Add a known excess volume of the standard potassium dichromate solution to the flask.

• Carefully add a sufficient amount of concentrated sulfuric acid to the mixture while cooling the flask in an ice bath.

• Allow the reaction mixture to stand for a specified time (e.g., 30-60 minutes) to ensure complete oxidation of the alcohol.

• After the reaction is complete, add an excess of potassium iodide solution to the flask. The excess dichromate will oxidize the iodide to iodine, forming a brown solution.

• Titrate the liberated iodine with the standard sodium thiosulfate solution.

• As the endpoint is approached (the brown color of the iodine fades to a pale yellow), add a few drops of starch indicator solution. The solution will turn deep blue.

• Continue the titration dropwise with sodium thiosulfate until the blue color disappears, indicating the endpoint.

• Perform a blank titration using the same procedure but without the 5-Methyl-1-hexanol sample.

Calculation: The amount of 5-Methyl-1-hexanol can be calculated based on the difference between the blank and the sample titration volumes. The stoichiometry of the reaction between dichromate and 5-Methyl-1-hexanol must be considered.

Gas Chromatography with Flame Ionization Detection (GC-FID)

GC-FID is a highly sensitive and robust method for the quantitative analysis of volatile compounds like 5-Methyl-1-hexanol.[1]

Instrumentation and Conditions:

• GC System: A gas chromatograph equipped with a split/splitless injector and a flame ionization detector (FID).

• Column: A non-polar capillary column, such as a DB-5ms or HP-5 (30 m x 0.25 mm I.D., 0.25 µm film thickness), is suitable.[1][2]

• Injector Temperature: 250 °C.[1]

• Detector Temperature: 280 °C.[1]

• Oven Temperature Program: An initial temperature of 50°C, held for 2 minutes, then ramped at 10°C/min to 200°C, and held for 5 minutes.

• Carrier Gas: Helium or Hydrogen at a constant flow rate of 1.0 mL/min.[1]

Sample Preparation:

• Prepare a stock solution of 5-Methyl-1-hexanol in a suitable solvent (e.g., methanol or dichloromethane).

• Create a series of calibration standards by diluting the stock solution to different known concentrations.

• Prepare the sample by diluting it with the same solvent to fall within the concentration range of the calibration standards.

Data Analysis: A calibration curve is generated by plotting the peak area of 5-Methyl-1-hexanol against its concentration for the prepared standards. The concentration of 5-Methyl-1-hexanol in the sample is then determined from its peak area using the calibration curve.

High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID)

Due to the lack of a strong UV chromophore in 5-Methyl-1-hexanol, HPLC with a universal detector like a Refractive Index Detector (RID) is a viable alternative to GC.[1]

Instrumentation and Conditions:

• HPLC System: An isocratic HPLC system equipped with a pump, autosampler, column oven, and a Refractive Index Detector.

• Column: A C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: An isocratic mixture of acetonitrile and water (e.g., 60:40 v/v). The exact ratio may need to be optimized.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detector: Refractive Index Detector (RID).

Sample Preparation:

• Prepare a stock solution of 5-Methyl-1-hexanol in the mobile phase.

• Prepare a series of calibration standards by diluting the stock solution with the mobile phase.

• Prepare the sample by diluting it with the mobile phase and filtering it through a 0.45 µm syringe filter to remove any particulate matter.

Data Analysis: Similar to the GC method, a calibration curve is constructed by plotting the peak area of 5-Methyl-1-hexanol against its concentration. The concentration in the sample is then determined from this curve.

Experimental Workflows

Caption: Workflow for the quantitative analysis of 5-Methyl-1-hexanol by redox back-titration.

Caption: General workflow for the quantitative analysis of 5-Methyl-1-hexanol by chromatographic methods (GC or HPLC).

References

• 1. benchchem.com [benchchem.com]
• 2. 1-Hexanol, 5-methyl- [webbook.nist.gov]

cytotoxic evaluation of flavolipids synthesized from 5-Methyl-1-hexanol

Comparative Cytotoxic Evaluation of Novel Flavolipids

A Guide for Researchers in Drug Development

This guide provides a comparative overview of the cytotoxic evaluation of hypothetically synthesized flavolipids derived from 5-Methyl-1-hexanol. It is designed for researchers, scientists, and professionals in the field of drug development to understand the methodologies for assessing the anti-cancer potential of novel compounds. The guide outlines a framework for comparing the cytotoxic activity of these novel flavolipids against other synthetic flavonoid derivatives and established anticancer drugs, supported by experimental data from existing literature on similar compounds.

Data Presentation: Comparative Cytotoxicity

A crucial aspect of evaluating novel anticancer compounds is to compare their efficacy against existing treatments and other experimental molecules. The half-maximal inhibitory concentration (IC50) is a key metric, representing the concentration of a drug that is required for 50% inhibition in vitro. The following table summarizes the IC50 values for various flavonoid derivatives and the standard chemotherapeutic agent, 5-Fluorouracil (5-FU), across different cancer cell lines, providing a benchmark for assessing the potential of new compounds like our hypothetical flavolipids.

Compound	Cell Line	IC50 (µM) after 72h	Reference
Hypothetical Flavolipid (from 5-Methyl-1-hexanol)	MCF-7 (Breast Cancer)	[Data to be determined]	N/A
Hypothetical Flavolipid (from 5-Methyl-1-hexanol)	A549 (Lung Cancer)	[Data to be determined]	N/A
Hypothetical Flavolipid (from 5-Methyl-1-hexanol)	HepG2 (Liver Cancer)	[Data to be determined]	N/A
Flavokawain B	MDA-MB-231 (Breast Cancer)	12.3	[1]
Flavokawain B	MCF-7 (Breast Cancer)	33.8	[1]
Flavokawain B	143B (Osteosarcoma)	~3.5	[1]
Flavokawain B	HepG2 (Hepatocellular Carcinoma)	15.3	[1]
FLS (Flavokawain B Derivative)	MCF-7 (Breast Cancer)	36	[1]
FLS (Flavokawain B Derivative)	MDA-MB-231 (Breast Cancer)	>180 (Low Cytotoxicity)	[1]
4'-bromoflavonol (6l)	A549 (Lung Cancer)	0.46 ± 0.02	[2]
4'-chloroflavonol (6k)	A549 (Lung Cancer)	3.14 ± 0.29	[2]
5-Fluorouracil (5-FU)	A549 (Lung Cancer)	4.98 ± 0.41	[2]
Aminobenzylnaphthol (MMZ-45AA)	BxPC-3 (Pancreatic Cancer)	13.26	[3]
5-Fluorouracil (5-FU)	BxPC-3 (Pancreatic Cancer)	13.43 ± 1.9	[3]
Aminobenzylnaphthol (MMZ-140C)	HT-29 (Colorectal Cancer)	11.55	[3]
5-Fluorouracil (5-FU)	HT-29 (Colorectal Cancer)	4.38 ± 1.1	[3]

Experimental Protocols

To ensure reproducible and comparable results, standardized protocols for cytotoxicity assessment are essential. Below are detailed methodologies for key in vitro assays.

MTT Assay (Cell Viability)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.[4]

• Materials:

  • Human cancer cell lines (e.g., MCF-7, A549, HepG2)

  • Appropriate culture medium (e.g., DMEM, RPMI-1640) with 10% Fetal Bovine Serum (FBS)

  • Synthesized flavolipids and control compounds

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Dimethyl sulfoxide (DMSO)

• Procedure:

  • Cell Seeding: Seed cells in a 96-well plate at a density of 5 × 10³ to 2 × 10⁴ cells/well and incubate for 24 hours.

  • Compound Treatment: Treat the cells with various concentrations of the synthesized flavolipids. Include a vehicle control (e.g., DMSO) and a positive control (e.g., 5-FU). Incubate for 24, 48, or 72 hours.[1]

  • MTT Addition: After the incubation period, add 10 µL of MTT stock solution to each well.[4]

  • Incubation: Incubate the plate for 2-4 hours to allow the formazan crystals to form.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[1]

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

LDH Release Assay (Membrane Integrity)

The lactate dehydrogenase (LDH) release assay is a method for quantifying cytotoxicity by measuring LDH released from cells with damaged membranes.[5]

• Materials:

  • Treated cell cultures in a 96-well plate

  • LDH cytotoxicity assay kit

• Procedure:

  • Supernatant Collection: After the treatment period, centrifuge the plates and carefully collect the cell culture supernatant.[1]

  • LDH Reaction: Transfer the supernatant to a new 96-well plate and add the LDH reaction mixture as per the manufacturer's instructions.

  • Incubation: Incubate the plate at room temperature for the time specified by the manufacturer.

  • Absorbance Measurement: Measure the absorbance at the recommended wavelength.

  • Data Analysis: Determine the percentage of cytotoxicity by comparing the LDH activity in treated wells to that of untreated and maximum LDH release controls.[1]

Apoptosis Assay (Flow Cytometry)

This assay identifies apoptotic cells using Annexin V, which binds to phosphatidylserine on the outer leaflet of the plasma membrane of apoptotic cells, and Propidium Iodide (PI) to identify necrotic cells.

• Materials:

  • Treated cell suspension

  • Annexin V-FITC and Propidium Iodide staining kit

  • Flow cytometer

• Procedure:

  • Cell Preparation: Harvest the treated cells and wash them with cold PBS.

  • Staining: Resuspend the cells in binding buffer and add Annexin V-FITC and Propidium Iodide. Incubate for 15-20 minutes at room temperature in the dark.[1]

  • Flow Cytometry: Analyze the stained cells using a flow cytometer.

  • Data Analysis: Quantify the percentage of early apoptotic (Annexin V-positive, PI-negative), late apoptotic (Annexin V-positive, PI-positive), and necrotic (PI-positive) cells.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the cytotoxic evaluation of novel synthesized compounds.

Cytotoxic evaluation workflow for novel compounds.

Signaling Pathway

Many cytotoxic compounds induce apoptosis through the mitochondrial-dependent (intrinsic) pathway. The diagram below illustrates this key signaling cascade.

A simplified diagram of the intrinsic apoptosis pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis of Flavonols and Assessment of Their Biological Activity as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, Computational, and Anticancer In Vitro Investigations of Aminobenzylnaphthols Derived from 2-Naphtol, Benzaldehydes, and α-Aminoacids via the Betti Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]

A Comparative Guide to Catalyst Efficacy in the Esterification of 5-Methyl-1-hexanol

For Researchers, Scientists, and Drug Development Professionals

The esterification of 5-Methyl-1-hexanol is a critical reaction in the synthesis of various fine chemicals and pharmaceutical intermediates. The choice of catalyst is paramount in dictating the efficiency, selectivity, and environmental impact of this process. This guide provides a comparative analysis of different catalysts, supported by experimental data from analogous primary alcohol esterification reactions, to aid in catalyst selection and process optimization. While specific data for 5-Methyl-1-hexanol is limited in publicly available literature, the principles and data from the esterification of similar primary alcohols, such as 1-hexanol, provide a strong predictive framework.

Comparative Analysis of Catalyst Performance

The efficacy of various catalysts for the esterification of primary alcohols is summarized in the table below. The data is compiled from studies on the esterification of primary alcohols with various carboxylic acids, providing a basis for comparison.

Catalyst	Alcohol	Carboxylic Acid/Acyl Donor	Catalyst Loading	Temperature (°C)	Time (h)	Conversion/Yield (%)	Reference
Homogeneous Catalysts
Sulfuric Acid (H₂SO₄)	Ethanol	Acetic Acid	~0.05 M	60	-	~80 (equilibrium)	[1]
Hydrochloric Acid (HCl)	Ethanol	Acrylic Acid	3 vol%	60	7	~45.7	[2]
Heterogeneous Catalysts
Amberlyst-15	1-Hexanol	Hexanoic Acid	0.5 wt%	120	8	High Yield	[3]
Amberlyst-15	Benzyl Alcohol	Ethyl Acetate	50 mg / 1 mmol alcohol	Reflux	7.5	92	[4]
Zeolite H-beta	Benzyl Alcohol	Acetic Acid	-	-	-	High Conversion (low selectivity)	[5]
Zeolite HZSM-5	Ethanol	Acetic Acid	-	-	-	-	[6]
Zeolite HY	Benzyl Alcohol	Acetic Acid	-	-	-	Lower conversion than H-beta and HZSM-5	[5]
Purolite CT-124	1-Hexanol	Acetic Acid	-	80	-	100 (in a chromatographic reactor)	[7]
Biocatalysts
Novozym 435 (Immobilized Lipase)	1-Hexanol	Formic Acid	15 g/L	40	1.5	98.28	[8]

Experimental Protocols

Detailed methodologies for key experiments are crucial for reproducibility and adaptation. Below are representative protocols for different catalyst types.

Homogeneous Catalysis: Sulfuric Acid-Catalyzed Esterification of a Primary Alcohol

This protocol describes a typical batch reaction for the synthesis of an ester using a primary alcohol and a carboxylic acid with sulfuric acid as the catalyst.

Materials:

• Primary Alcohol (e.g., 5-Methyl-1-hexanol)

• Carboxylic Acid (e.g., Acetic Acid)

• Concentrated Sulfuric Acid (98%)

• Saturated Sodium Bicarbonate Solution

• Brine (Saturated Sodium Chloride Solution)

• Anhydrous Magnesium Sulfate

• Organic Solvent (e.g., Toluene or Hexane)

Procedure:

• A round-bottom flask is charged with the primary alcohol and the carboxylic acid (typically in a 1:1 to 1:2 molar ratio).

• A catalytic amount of concentrated sulfuric acid (e.g., 1-2 mol% relative to the limiting reagent) is carefully added to the reaction mixture.

• The flask is equipped with a reflux condenser.

• The reaction mixture is heated to reflux with constant stirring for a predetermined time (e.g., 2-8 hours). The progress of the reaction is monitored by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• After completion, the reaction mixture is cooled to room temperature.

• The mixture is transferred to a separatory funnel and washed sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• The organic layer is separated, dried over anhydrous magnesium sulfate, and filtered.

• The solvent is removed under reduced pressure using a rotary evaporator to yield the crude ester.

• The crude product is purified by distillation or column chromatography.

Heterogeneous Catalysis: Amberlyst-15-Catalyzed Esterification

This protocol outlines the use of a solid acid resin, Amberlyst-15, which simplifies catalyst removal.

Materials:

• Primary Alcohol (e.g., 5-Methyl-1-hexanol)

• Carboxylic Acid or Acyl Donor (e.g., Acetic Acid or Ethyl Acetate)

• Amberlyst-15 resin

• Organic Solvent (if necessary, e.g., Toluene)

Procedure:

• Amberlyst-15 is activated by washing with methanol and drying under vacuum.

• A mixture of the primary alcohol, the carboxylic acid/acyl donor, and the activated Amberlyst-15 (e.g., 10-20% by weight of the limiting reactant) is placed in a round-bottom flask.[3][4]

• The flask is fitted with a reflux condenser.

• The mixture is heated to the desired temperature (e.g., 80-120°C) with vigorous stirring.[3]

• The reaction is monitored by GC or TLC.

• Upon completion, the reaction mixture is cooled, and the Amberlyst-15 catalyst is removed by simple filtration.

• The catalyst can be washed with a solvent, dried, and reused.

• The filtrate, containing the ester product, is worked up as described in the homogeneous catalysis protocol (washing steps may be less rigorous due to the absence of a soluble acid).

• The product is purified by distillation or chromatography.

Biocatalysis: Lipase-Catalyzed Esterification

This protocol uses an immobilized enzyme as the catalyst, offering high selectivity and mild reaction conditions.

Materials:

• Primary Alcohol (e.g., 5-Methyl-1-hexanol)

• Carboxylic Acid (e.g., Formic Acid)

• Immobilized Lipase (e.g., Novozym 435)

• Organic Solvent (e.g., 1,2-dichloroethane or solvent-free)

• Molecular Sieves (optional, to remove water)

Procedure:

• The primary alcohol and carboxylic acid are mixed in a flask, often in a non-stoichiometric ratio to favor the forward reaction (e.g., 1:5 molar ratio of acid to alcohol).[8]

• The immobilized lipase is added to the mixture (e.g., 15 g/L).[8]

• If the reaction is sensitive to water, activated molecular sieves are added.

• The reaction is incubated at a mild temperature (e.g., 40°C) with shaking or stirring.[8]

• The reaction progress is monitored over time (e.g., 1.5 hours) using GC.[8]

• After the reaction, the immobilized enzyme is recovered by filtration. The enzyme can be washed and reused for multiple cycles.

• The solvent is removed from the filtrate by rotary evaporation.

• The resulting ester can be purified if necessary, though enzymatic reactions often yield cleaner products.

Visualizing the Experimental Workflow

The following diagrams illustrate the general workflows for homogeneous and heterogeneous catalytic esterification.

References

• 1. researchgate.net [researchgate.net]
• 2. technoarete.org [technoarete.org]
• 3. benchchem.com [benchchem.com]
• 4. tandfonline.com [tandfonline.com]
• 5. mdpi.com [mdpi.com]
• 6. Study of the Esterification Reaction of Acetic Acid by Alcohol on HZSM-5 Zeolite [cjcu.jlu.edu.cn]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

Assessing the Biodegradability of 5-Methyl-1-hexanol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the biodegradability of 5-Methyl-1-hexanol, a branched primary alcohol, in relation to other structurally similar and commonly used alcohols. Understanding the environmental fate of such compounds is crucial for regulatory compliance and responsible product development. This document summarizes available data, outlines standard experimental protocols for assessing ready biodegradability, and presents a logical workflow for such evaluations.

Executive Summary

5-Methyl-1-hexanol is anticipated to be readily biodegradable. While direct experimental data from standardized ready biodegradability tests are not publicly available, predictions based on Quantitative Structure-Activity Relationship (QSAR) models from the European Chemicals Agency (ECHA) suggest a high probability of rapid mineralization. This assessment is supported by experimental data for analogous linear and branched alcohols, which consistently demonstrate ready biodegradability. This guide presents a comparison with 1-hexanol and n-heptanol, for which experimental data are available, to provide a scientifically grounded evaluation of 5-Methyl-1-hexanol's likely environmental persistence.

Comparative Biodegradability Data

The following table summarizes the available ready biodegradability data for 5-Methyl-1-hexanol and selected comparator alcohols. "Ready biodegradability" is determined using stringent OECD test guidelines (e.g., OECD 301 series), which assess the potential for rapid and ultimate degradation in an aerobic aqueous environment. A substance is generally considered readily biodegradable if it achieves ≥60% of its theoretical oxygen demand (ThOD) or theoretical carbon dioxide production (ThCO2) within a 10-day window during a 28-day test.[1][2]

Compound	CAS Number	Molecular Formula	Structure	Test Guideline	Biodegradation (%)	10-day Window	Result	Data Source
5-Methyl-1-hexanol	627-98-5	C₇H₁₆O	(CH₃)₂CH(CH₂)₃CH₂OH	Not available	Predicted High	Predicted Met	Readily Biodegradable	ECHA QSAR Prediction (for structural analogue)[2]
1-Hexanol	111-27-3	C₆H₁₄O	CH₃(CH₂)₄CH₂OH	OECD 301D	>60%	Met	Readily Biodegradable	Experimental Data[3][4]
n-Heptanol	111-70-6	C₇H₁₆O	CH₃(CH₂)₅CH₂OH	OECD 301F	84% (in 28 days)	Met	Readily Biodegradable	Experimental Data[5]

Note: The data for 5-Methyl-1-hexanol is based on QSAR predictions for a structurally similar substance, as specific experimental results under OECD 301 guidelines were not found in the public domain. Generally, mono-branched alcohols are expected to biodegrade at rates comparable to their linear counterparts.[6]

Experimental Protocol: OECD 301F - Manometric Respirometry Test

The OECD 301F test is a standard method for assessing the ready biodegradability of chemical substances.[1][2] It measures the oxygen consumed by a microbial inoculum as it degrades the test substance in a closed system over 28 days.

1. Principle: A solution or suspension of the test substance in a mineral medium is inoculated with a mixed population of microorganisms (typically from activated sludge) and incubated in a sealed flask with a device to measure the oxygen consumed. The biodegradation is calculated as the percentage of the theoretical oxygen demand (ThOD) that is consumed.

2. Materials and Equipment:

• Test Substance: 5-Methyl-1-hexanol

• Reference Substance: A readily biodegradable compound like sodium benzoate or aniline, used as a positive control.

• Inoculum: Activated sludge from a domestic wastewater treatment plant, not adapted to the test substance.

• Mineral Medium: A solution containing essential mineral nutrients (potassium, sodium, calcium, magnesium, iron salts, and ammonium chloride) in deionized water.

• Apparatus:

  • Respirometer: A device with sealed flasks connected to a pressure sensor (manometer) to measure oxygen consumption.

  • Constant temperature chamber or water bath (20 ± 1 °C).

  • Magnetic stirrers.

  • Apparatus for determining dissolved organic carbon (DOC) or chemical oxygen demand (COD) (optional).

3. Procedure:

• Preparation of Solutions: Prepare the mineral medium and solutions of the test and reference substances. The concentration of the test substance is typically between 2 and 10 mg/L, corresponding to an oxygen demand of at least 50-100 mg/L.

• Inoculum Preparation: The activated sludge is typically washed and filtered to remove large particles. The final concentration of microorganisms in the test flasks should be between 2 and 30 mg/L of suspended solids.

• Test Setup: For each substance (test, reference, and a blank with only inoculum), set up at least two replicate flasks. The flasks are filled with the mineral medium, inoculum, and the respective substance. A carbon dioxide absorbent (e.g., potassium hydroxide) is placed in a separate compartment within the sealed flask.

• Incubation: The flasks are sealed and incubated in the dark at a constant temperature of 20 ± 1 °C with continuous stirring for 28 days.

• Data Collection: The oxygen consumption is measured periodically by the respirometer.

• Validity Criteria:

  • The biodegradation of the reference substance must reach the pass level (≥60%) within 14 days.

  • The oxygen consumption in the blank flasks should not exceed 1.5 mg/L after 28 days.

  • The difference in biodegradation values between replicate flasks at the end of the test should be less than 20%.

4. Data Analysis: The percentage of biodegradation is calculated as follows:

% Biodegradation = (Oxygen consumed by test substance - Oxygen consumed by blank) / ThOD * 100

The Theoretical Oxygen Demand (ThOD) is calculated based on the elemental composition of the test substance. For 5-Methyl-1-hexanol (C₇H₁₆O):

C₇H₁₆O + 10.5 O₂ → 7 CO₂ + 8 H₂O ThOD = (10.5 * 32) / 116.2 = 2.89 mg O₂/mg substance

Biodegradation Pathway and Signaling

While the specific enzymatic pathway for 5-Methyl-1-hexanol has not been detailed in the literature, the degradation of primary alcohols by microorganisms is a well-understood process. It typically involves a series of oxidation steps initiated by an alcohol dehydrogenase, which converts the alcohol to an aldehyde. This is followed by further oxidation to a carboxylic acid by an aldehyde dehydrogenase. The resulting carboxylic acid can then enter central metabolic pathways, such as the fatty acid beta-oxidation cycle, where it is broken down into smaller units (e.g., acetyl-CoA) that are ultimately mineralized to carbon dioxide and water through the citric acid cycle.

The branched nature of 5-Methyl-1-hexanol may introduce additional enzymatic steps to handle the methyl group, but it is not expected to inhibit the overall degradation process in a mixed microbial population.

Visualizing the Biodegradation Assessment Workflow

The following diagram illustrates the logical workflow for assessing the ready biodegradability of a chemical substance according to standard OECD guidelines.

Caption: Workflow for OECD 301F Ready Biodegradability Test.

References

• 1. 5-甲基-1-己醇 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. oecd.org [oecd.org]
• 3. Degradation of Pheromone and Plant Volatile Components by a Same Odorant-Degrading Enzyme in the Cotton Leafworm, Spodoptera littoralis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaluating the ready biodegradability of two poorly water-soluble substances: comparative approach of bioavailability improvement methods (BIMs) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 5-メチル-1-ヘキサノール 97% | Sigma-Aldrich [sigmaaldrich.com]
• 6. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

performance comparison of surfactants derived from 5-Methyl-1-hexanol versus linear alcohols

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate world of formulation science, the molecular architecture of a surfactant plays a pivotal role in its performance. For researchers in drug development and other scientific fields, understanding the nuanced differences between surfactants derived from branched versus linear alcohols is critical for optimizing product efficacy, stability, and safety. This guide provides a comprehensive comparison of the performance characteristics of surfactants derived from 5-Methyl-1-hexanol, a C7 branched Guerbet alcohol, and their linear C7 counterparts, such as 1-Heptanol.

While specific quantitative data for surfactants derived directly from 5-Methyl-1-hexanol is limited in publicly available literature, this guide draws upon established principles and experimental data from closely related branched and linear alcohol surfactants to provide a robust comparative analysis.

Key Performance Metrics: A Head-to-Head Comparison

The branching of the hydrophobic tail in a surfactant molecule significantly influences its physicochemical properties. This structural difference alters how the surfactant molecules pack at interfaces, leading to distinct performance characteristics.

Critical Micelle Concentration (CMC)

The CMC is a fundamental parameter indicating the concentration at which surfactant monomers begin to self-assemble into micelles.[1] Generally, branched-chain surfactants exhibit a higher CMC than their linear isomers. This is attributed to the steric hindrance of the branched alkyl chain, which makes the formation of micelles less energetically favorable. A higher CMC means that a greater concentration of the branched surfactant is required to reach the point of micellization and maximum surface tension reduction.

Surface Tension Reduction

Surfactants are prized for their ability to lower the surface tension of a liquid. While both branched and linear alcohol-derived surfactants are effective in this regard, branched surfactants often achieve a lower surface tension at their CMC (γCMC) . This is because the branched structure disrupts the packing of molecules at the air-water interface, leading to a greater reduction in surface energy.[2]

Foaming Properties

The foaming capacity and stability of a surfactant are critical in many applications. Linear alcohol surfactants, with their ability to pack tightly at the air-water interface, tend to form more stable and persistent foams.[3] In contrast, surfactants derived from branched alcohols like 5-Methyl-1-hexanol generally exhibit lower foam generation and stability .[3] The irregular shape of the branched hydrophobe hinders the formation of a well-ordered and resilient film at the bubble surface.

Emulsification Power

The ability of a surfactant to stabilize an emulsion of two immiscible liquids is crucial in formulation science. While direct comparative data for C7 alcohols is scarce, the Hydrophile-Lipophile Balance (HLB) system provides a predictive measure of a surfactant's emulsifying capabilities. The HLB value is influenced by the structure of both the hydrophilic and hydrophobic portions of the surfactant.[1] Generally, branched hydrophobes can influence the packing at the oil-water interface, which can affect emulsion stability.

Biodegradability

The environmental fate of surfactants is a significant consideration. Both linear and branched alcohol ethoxylates are generally considered to be biodegradable.[4] However, the degree and rate of biodegradation can be influenced by the extent of branching. Highly branched structures may exhibit slower biodegradation rates compared to their linear counterparts.[5] Biodegradability is typically assessed using standardized OECD test guidelines.[6][7]

Quantitative Performance Data

Table 1: Critical Micelle Concentration (CMC) and Surface Tension at CMC (γCMC)

Surfactant Type	Example	CMC (mol/L)	γCMC (mN/m)
Branched Alcohol Ethoxylate	C8 Guerbet Alcohol Ethoxylate (C8 GAEO9)	Higher than linear counterparts	~27.14[2]
Branched Alcohol Ethoxylate	C10 Guerbet Alcohol Ethoxylate (C10 GA-E5.7)	1.0 x 10⁻⁵[2]	38.0[2]
Linear Alcohol Ethoxylate	C12-C14 Alcohol Ethoxylate (3EO)	Lower than branched counterparts	~27[8]

Table 2: Foaming Performance (Ross-Miles Method)

Surfactant Type	Typical Initial Foam Height (mm)	Foam Stability (Height after 5 min)
Branched Alcohol Ethoxylate	Lower	Poor
Linear Alcohol Ethoxylate	Higher	Good

Table 3: Biodegradability (OECD 301F)

Surfactant Type	Biodegradation (%) after 28 days	Classification
Branched Oxo-Alcohol Ethoxylates (C8-C13)	>60%[4]	Readily Biodegradable[4]
Linear Alcohol Ethoxylates (< C16)	>60%	Readily Biodegradable

Experimental Protocols

Accurate and reproducible data are the bedrock of scientific comparison. Below are detailed methodologies for key experiments cited in this guide.

Determination of Critical Micelle Concentration (CMC) and Surface Tension by Tensiometry

Principle: The surface tension of a surfactant solution decreases as the concentration increases up to the CMC, after which it remains relatively constant.[1] The CMC is determined by plotting surface tension versus the logarithm of the surfactant concentration.

Apparatus:

• Surface Tensiometer (Wilhelmy plate or du Noüy ring method)

• Precision balance

• Glassware (beakers, volumetric flasks)

• Magnetic stirrer and stir bars

Procedure:

• Prepare a stock solution of the surfactant in deionized water.

• Create a series of dilutions of the stock solution to cover a wide concentration range, both below and above the expected CMC.

• Calibrate the tensiometer according to the manufacturer's instructions.

• Measure the surface tension of each solution, starting from the most dilute.

• Thoroughly clean the Wilhelmy plate or du Noüy ring between each measurement.

• Plot the surface tension (in mN/m) against the logarithm of the surfactant concentration.

• The CMC is the concentration at the point of intersection of the two linear portions of the graph.[9]

Foamability and Foam Stability Testing (Ross-Miles Method - ASTM D1173)

Principle: This method measures the initial foam height generated by a standardized pouring action and the stability of that foam over time.[10]

Apparatus:

• Ross-Miles foam apparatus (graduated glass column with a specified height and diameter, and a reservoir pipette)

• Thermometer

• Stopwatch

Procedure:

• Prepare a solution of the surfactant at a specified concentration and temperature.

• Pour 200 mL of the surfactant solution into the main column of the Ross-Miles apparatus.

• Fill the reservoir pipette with 50 mL of the same solution.

• Position the pipette vertically over the column and open the stopcock, allowing the solution to fall and generate foam.

• Start the stopwatch as soon as the pipette is empty.

• Immediately measure the initial height of the foam column.

• Record the foam height again at specified time intervals (e.g., 1, 3, and 5 minutes) to assess foam stability.[10]

Emulsification Index (E24) Determination

Principle: This method assesses the ability of a surfactant to emulsify an oil phase in an aqueous phase and the stability of the resulting emulsion over 24 hours.[11]

Apparatus:

• Graduated test tubes with screw caps

• Vortex mixer

• Pipettes

Procedure:

• Add equal volumes of the aqueous surfactant solution and a chosen oil (e.g., kerosene, vegetable oil) to a graduated test tube. A typical volume is 2 mL of each.[12]

• Securely cap the test tube and vortex the mixture at high speed for a set time (e.g., 2 minutes).[13]

• Allow the tube to stand undisturbed for 24 hours.

• After 24 hours, measure the height of the emulsion layer and the total height of the liquid column.

• Calculate the Emulsification Index (E24) using the following formula[12]: E24 (%) = (Height of Emulsion Layer / Total Height of Liquid) x 100

Relevance for Drug Development Professionals: A Look at Cellular Interactions

For researchers in drug development, the interaction of surfactants with biological systems is of paramount importance. While simple alcohol ethoxylates are not typically used to directly modulate specific signaling pathways, their interaction with cell membranes is a critical consideration in drug formulation, delivery, and toxicology.

Surfactants can interact with and disrupt the lipid bilayers of cell membranes.[11] This interaction is concentration-dependent. At concentrations below the CMC, surfactant monomers can insert into the cell membrane, which can lead to a loss of cell viability without outright lysis.[11] At or near the CMC, the formation of micelles can lead to the solubilization of the cell membrane, resulting in cell lysis.[11]

This membrane-disrupting property can be leveraged in drug delivery systems to enhance the permeation of active pharmaceutical ingredients across biological barriers.[13][14] However, it also underlies the potential cytotoxicity of surfactants.[12][15] Therefore, a thorough understanding of a surfactant's CMC and its interaction with cell membranes is crucial for developing safe and effective drug formulations.

Caption: Surfactant-cell membrane interaction at different concentrations.

Conclusion

The choice between surfactants derived from branched or linear alcohols depends on the specific performance requirements of the application. Surfactants based on linear alcohols are generally preferred for applications requiring high foam stability. In contrast, those derived from branched alcohols like 5-Methyl-1-hexanol are advantageous in applications where rapid wetting, low foaming, and effective surface tension reduction are paramount. For drug development professionals, the higher CMC of branched surfactants may offer a wider concentration window for formulation before the onset of micelle-induced cell lysis, a factor that requires careful consideration and empirical validation. This guide provides a foundational understanding to aid in the rational selection of surfactants for a variety of scientific and industrial applications.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. sasoldcproducts.blob.core.windows.net [sasoldcproducts.blob.core.windows.net]
• 5. tandfonline.com [tandfonline.com]
• 6. contractlaboratory.com [contractlaboratory.com]
• 7. sonett.eu [sonett.eu]
• 8. erasm.org [erasm.org]
• 9. shreechem.in [shreechem.in]
• 10. dovepress.com [dovepress.com]
• 11. Surfactant-induced cell toxicity and cell lysis. A study using B16 melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Mechanisms Underlying Cytotoxicity Induced by Engineered Nanomaterials: A Review of In Vitro Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. shreechem.in [shreechem.in]
• 14. Alcohol Ethoxylates (AE): Uses, Structure & Applications [sbr-int.com]
• 15. Surfactant-induced cytotoxicity in cultures of human keratinocytes and a commercially available cell line (3T3) - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 5-Methyl-1-hexanol: A Guide for Laboratory Professionals

For immediate reference, this guide provides essential safety and logistical information for the proper disposal of 5-Methyl-1-hexanol in a laboratory setting. Adherence to these procedures is critical for ensuring personnel safety and regulatory compliance.

5-Methyl-1-hexanol is a flammable liquid and an irritant, necessitating careful handling and disposal.[1][2][3] Improper disposal can pose risks to human health and the environment.[4] The following procedures are based on general laboratory safety protocols and hazardous waste regulations.

Immediate Safety and Handling Precautions

Before handling 5-Methyl-1-hexanol, ensure you are in a well-ventilated area and wearing appropriate Personal Protective Equipment (PPE).[5]

Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety glasses or goggles.[1][5]

• Skin Protection: Use chemically resistant gloves and protective clothing to prevent skin exposure.[1][5]

• Respiratory Protection: In case of high concentrations or inadequate ventilation, use a suitable respirator.[1]

In Case of Exposure:

• Eyes: Immediately flush with plenty of water for at least 15 minutes, removing contact lenses if present and easy to do. Seek medical attention.[1][5]

• Skin: Instantly wash the affected area with soap and water.[1][5]

• Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen.[1][5]

• Ingestion: Rinse mouth with water and seek immediate medical attention.[1][5]

Hazard and Disposal Information Summary

Property	Information	Source
Chemical Name	5-Methyl-1-hexanol	[1][2][3]
CAS Number	627-98-5	[1][2][3]
Primary Hazards	Flammable liquid and vapor, Causes skin irritation, May cause respiratory irritation, Causes serious eye damage	[1][2][3]
Signal Word	Warning	[1][3]
Incompatible Materials	Strong oxidants	[1]
Disposal Consideration	Dispose of in a manner consistent with federal, state, and local regulations. Must not be disposed of in regular trash or sewer systems.	[1][6]

Operational Disposal Plan: A Step-by-Step Guide

The disposal of 5-Methyl-1-hexanol is governed by hazardous waste regulations, primarily the Resource Conservation and Recovery Act (RCRA) in the United States.[4][7][8] The following steps provide a procedural framework for compliant disposal.

Step 1: Waste Identification and Segregation

• Designate as Hazardous Waste: Treat all 5-Methyl-1-hexanol waste, including contaminated materials (e.g., gloves, absorbent pads), as hazardous waste.[9]

• Segregate Incompatible Wastes: Do not mix 5-Methyl-1-hexanol waste with incompatible materials, particularly strong oxidants, to prevent chemical reactions.[1][9] It is also advisable to package halogenated and non-halogenated solvents separately.[10]

Step 2: Container Selection and Labeling

• Choose a Suitable Container: Collect liquid 5-Methyl-1-hexanol waste in a chemically compatible container with a secure, leak-proof closure.[6] Plastic containers are often preferred for chemical waste.[11]

• Properly Label the Container: As soon as waste is added, label the container with the words "Hazardous Waste" and the full chemical name, "5-Methyl-1-hexanol".[9][12] The label should also indicate the associated hazards (e.g., Flammable, Irritant).[12]

Step 3: Accumulation and Storage in a Satellite Accumulation Area (SAA)

• Designate an SAA: Store the waste container in a designated Satellite Accumulation Area (SAA), which must be at or near the point of generation and under the control of laboratory personnel.[6][11][12] Waste should not be moved to another room for storage.[11]

• Keep Containers Closed: Waste containers must be kept tightly sealed except when adding waste.[11][13]

• Storage Limits: A maximum of 55 gallons of hazardous waste may be stored in an SAA.[9][11]

• Secondary Containment: Store the waste container in a manner that minimizes the risk of a spill, utilizing secondary containment to hold any potential leaks.[9]

Step 4: Arranging for Disposal

• Contact Environmental Health and Safety (EHS): Do not attempt to dispose of the waste yourself. Contact your institution's Environmental Health and Safety (EHS) department or equivalent to arrange for pickup and disposal.[9][11]

• Documentation: Ensure all necessary documentation is completed as required by your institution and local regulations. This may include a waste manifest for tracking the waste from generation to disposal.[14]

Experimental Protocol: General Chemical Waste Handling

This protocol outlines the general methodology for handling and preparing chemical waste for disposal in a laboratory setting.

• Objective: To safely collect and store 5-Methyl-1-hexanol waste for proper disposal.

• Materials:

  • 5-Methyl-1-hexanol waste

  • Chemically compatible waste container with a screw cap

  • "Hazardous Waste" label

  • Personal Protective Equipment (PPE) as specified above

  • Secondary containment bin

• Procedure:

  • Don appropriate PPE.

  • Obtain a clean, empty, and compatible waste container.

  • Affix a "Hazardous Waste" label to the container.

  • Fill in the chemical name ("5-Methyl-1-hexanol") and any other required information on the label.

  • Carefully transfer the 5-Methyl-1-hexanol waste into the container, avoiding splashes.

  • Securely close the container cap.

  • Place the container in a designated secondary containment bin within the Satellite Accumulation Area.

  • Update any waste logs as required by your laboratory's Chemical Hygiene Plan.

  • When the container is full or ready for disposal, follow institutional procedures to request a waste pickup from EHS.

Disposal Workflow Diagram

References

• 1. georganics.sk [georganics.sk]
• 2. 5-Methyl-1-hexanol | C7H16O | CID 12331 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 5-甲基-1-己醇 97% | Sigma-Aldrich [sigmaaldrich.com]
• 4. Hazardous Waste Compliance and Assistance | Missouri Department of Natural Resources [dnr.mo.gov]
• 5. chemicalbook.com [chemicalbook.com]
• 6. danielshealth.com [danielshealth.com]
• 7. youtube.com [youtube.com]
• 8. epa.gov [epa.gov]
• 9. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 10. pharmacy.kku.edu.sa [pharmacy.kku.edu.sa]
• 11. ehrs.upenn.edu [ehrs.upenn.edu]
• 12. danthelabsafetyman.com [danthelabsafetyman.com]
• 13. mtu.edu [mtu.edu]
• 14. Summary of Hazardous Waste Regulations | Florida Department of Environmental Protection [floridadep.gov]

Personal protective equipment for handling 5-Methyl-1-hexanol

Essential Safety and Handling Guide for 5-Methyl-1-hexanol

This guide provides immediate, essential safety protocols and logistical information for researchers, scientists, and drug development professionals handling 5-Methyl-1-hexanol. The following procedural guidance outlines operational plans for safe use and disposal, as well as emergency response protocols.

Chemical and Physical Properties

A summary of key quantitative data for 5-Methyl-1-hexanol is presented below. Understanding these properties is crucial for safe handling and storage.

Property	Value
CAS Number	627-98-5[1][2][3][4][5]
Molecular Formula	C₇H₁₆O[1][5]
Molecular Weight	116.20 g/mol [5]
Appearance	Liquid
Boiling Point	167-170 °C (333-338 °F)[3]
Flash Point	30 °C (86 °F)
Density	0.823 g/mL at 25 °C
Vapor Pressure	0.8 mmHg at 25 °C (estimated)[3]

Operational Plan: Safe Handling and Storage

Adherence to the following procedures is mandatory to ensure a safe laboratory environment when working with 5-Methyl-1-hexanol.

Engineering Controls

• Ventilation: Always handle 5-Methyl-1-hexanol in a well-ventilated area.[1][2] A properly functioning chemical fume hood is required.

• Safety Equipment: Ensure that safety showers and eyewash stations are readily accessible and in close proximity to the workstation.[2][6]

• Ignition Sources: Use explosion-proof electrical, ventilating, and lighting equipment.[1][6]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the primary defense against chemical exposure.[7] All PPE must be inspected before use.[1]

• Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[1][8] A face shield may be required for splash hazards.[9]

• Skin Protection:

  • Gloves: Handle with chemical-impermeable gloves (e.g., nitrile or butyl rubber).[1][2][10] Gloves must be inspected prior to use and disposed of properly after handling.[1][10]

  • Protective Clothing: Wear a lab coat, apron, or other protective clothing to prevent skin contact.[1][2] For significant exposure risks, fire/flame resistant and impervious clothing is recommended.[1][8]

• Respiratory Protection: If ventilation is inadequate or if exposure limits are likely to be exceeded, use a full-face respirator with an appropriate vapor cartridge.[2][8]

Safe Handling Procedures

• Avoid contact with skin, eyes, and clothing.[1][2][11]

• Do not eat, drink, or smoke in handling areas.[1][11]

• Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1][2][9]

• Use non-sparking tools to prevent ignition.[1]

• Ground and bond containers and receiving equipment to prevent static discharge.[1]

• Keep containers tightly sealed when not in use.[1][2][9]

• Wash hands thoroughly after handling.[1][2]

Storage Requirements

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][9]

• Keep the storage area cool.[1][6][9]

• Store away from incompatible materials such as strong oxidizing agents and strong acids.[2][6][10]

Emergency and Disposal Plan

Immediate and appropriate action is critical in the event of an emergency.

First Aid Measures

• Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, removing contact lenses if present and easy to do.[1][2] Seek immediate medical attention.[11]

• Skin Contact: Take off immediately all contaminated clothing.[1] Wash the affected area with plenty of soap and water.[1][2] If skin irritation occurs, get medical help.[1]

• Inhalation: Move the person into fresh air.[1][2] If breathing is difficult, give oxygen.[1][2] If not breathing, give artificial respiration.[1][2] Seek immediate medical attention.

• Ingestion: Rinse mouth with water.[1][2] Do NOT induce vomiting.[1][10] Never give anything by mouth to an unconscious person.[1] Call a physician or poison control center immediately.[1][11]

Spill Response

• Ensure adequate ventilation and evacuate personnel to a safe area.[1]

• Remove all sources of ignition.[1]

• Wear appropriate personal protective equipment as outlined above.[1]

• Prevent the spill from entering drains.[1][2]

• Contain and absorb the spillage with non-combustible, inert absorbent material (e.g., sand, earth, vermiculite).[9][10]

• Collect the absorbed material into a suitable, closed container for disposal using spark-proof tools.[1][9]

Fire Fighting Measures

• Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon dioxide (CO₂).[1][2]

• Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and spread the fire.[12]

• Specific Hazards: The vapor is flammable and may form explosive mixtures with air.[6] Vapors may travel to a source of ignition and flash back.[6] Containers may explode when heated.[6]

• Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA) and full protective gear.[1][2]

Disposal Plan

• Disposal of 5-Methyl-1-hexanol and its containers must be conducted in accordance with all applicable federal, state, and local regulations.[1][2][9]

• Do not allow the chemical to enter drains or the environment.[1]

• Where possible, the material should be recycled.[9] Otherwise, it may be disposed of by burning in a chemical incinerator equipped with an afterburner and scrubber.[9] Contact a licensed professional waste disposal service.[10]

Procedural Workflow

The following diagram illustrates the logical workflow for the safe handling of 5-Methyl-1-hexanol, from initial preparation to final disposal.

Caption: Safe Handling Workflow for 5-Methyl-1-hexanol.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. georganics.sk [georganics.sk]
• 3. 5-methyl-1-hexanol, 627-98-5 [thegoodscentscompany.com]
• 4. 5-Methyl-1-hexanol - High purity | EN [georganics.sk]
• 5. 5-Methyl-1-hexanol | C7H16O | CID 12331 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. fishersci.com [fishersci.com]
• 7. How to Choose PPE for Chemical Work - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 8. echemi.com [echemi.com]
• 9. tcichemicals.com [tcichemicals.com]
• 10. cdnisotopes.com [cdnisotopes.com]
• 11. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 12. agilent.com [agilent.com]